MeSA 2-O-b-D-glucoside-d7

Core Science & Biosynthesis

An In-depth Technical Guide to MeSA 2-O-β-D-glucoside-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MeSA 2-O-β-D-glucoside-d7, a deuterated analog of a key signaling molecule in plant biology. This document details its chemical properties, outlines plausible experimental protocols for its synthesis and application, and contextualizes its use in metabolic and pharmacokinetic research.

Introduction

MeSA 2-O-β-D-glucoside-d7 is the deuterium-labeled form of Methyl 2-O-β-D-glucopyranosylbenzoate. The non-labeled compound is a naturally occurring glycoside of methyl salicylate (MeSA), an important phytohormone involved in plant defense mechanisms, particularly Systemic Acquired Resistance (SAR). In SAR, MeSA acts as a mobile signal that travels from infected to distal tissues, where it is converted to salicylic acid to trigger a broad-spectrum defense response. The glucosylation of MeSA is a critical regulatory step, converting the active, mobile signal into a stable, inactive storage form.

The incorporation of deuterium (a stable, heavy isotope of hydrogen) into the MeSA 2-O-β-D-glucoside structure creates a valuable tool for researchers. Due to the mass difference between deuterium and hydrogen, MeSA 2-O-β-D-glucoside-d7 can be readily distinguished from its endogenous, non-labeled counterpart by mass spectrometry. This makes it an ideal internal standard for accurate quantification in complex biological matrices, or as a tracer to study the metabolism, transport, and pharmacokinetics of MeSA and its glycosides.[1]

Chemical Properties and Data

Quantitative data for MeSA 2-O-β-D-glucoside-d7 has been compiled from available supplier information.

Property	Value	Source
Molecular Formula	C₁₄H₁₁D₇O₈	MedChemExpress[2]
Molecular Weight	321.33 g/mol	MedChemExpress[2]
Synonyms	MeSAG-d7	MedChemExpress
Purity	Typically ≥98%	MedChemExpress[3]
Isotopic Enrichment	Not specified, but high enrichment is expected for use as an internal standard.	-
Appearance	White to off-white solid	General knowledge
Solubility	Soluble in DMSO and methanol	General knowledge

Biological Context: The Role of MeSA Glucosylation in Plant Defense

The formation of MeSA 2-O-β-D-glucoside is a key regulatory point in the plant's systemic acquired resistance (SAR) pathway. This signaling cascade is crucial for a plant's ability to defend itself against a wide range of pathogens.

Figure 1. MeSA Glucosylation in Plant Defense.

Experimental Protocols

The following sections provide detailed, plausible methodologies for the synthesis of MeSA 2-O-β-D-glucoside-d7 and its application as an internal standard in LC-MS/MS analysis.

Synthesis of MeSA 2-O-β-D-glucoside-d7

The synthesis of MeSA 2-O-β-D-glucoside-d7 can be envisioned as a two-part process: the synthesis of the deuterated aglycone (methyl salicylate-d7) followed by glycosylation.

Figure 2. Synthesis Workflow.

Part 1: Synthesis of Methyl Salicylate-d7

• Esterification: In a round-bottom flask equipped with a reflux condenser, combine salicylic acid-d5 (commercially available, with deuterium on the aromatic ring) and an excess of methanol-d4.

• Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

• Heat the mixture to reflux and maintain for 4-6 hours.

• After cooling, neutralize the reaction mixture with a saturated sodium bicarbonate solution.

• Extract the aqueous phase with dichloromethane or ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting methyl salicylate-d7 by column chromatography on silica gel.

Part 2: Glycosylation (Koenigs-Knorr Method)

• Reaction Setup: In a dry flask under an inert atmosphere (e.g., argon), dissolve the purified methyl salicylate-d7 and acetobromo-α-D-glucose in a suitable dry solvent like dichloromethane or acetonitrile.

• Add a silver (I) oxide or silver carbonate promoter to the mixture.

• Stir the reaction at room temperature until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

• Work-up: Filter the reaction mixture to remove the silver salts and concentrate the filtrate.

• Purify the resulting acetylated glucoside by column chromatography.

• Deprotection: Dissolve the purified acetylated glucoside in dry methanol.

• Add a catalytic amount of sodium methoxide (Zemplén deacetylation).

• Stir at room temperature and monitor by TLC until deacetylation is complete.

• Neutralize the reaction with an acidic resin, filter, and concentrate the solvent.

• Final Purification: Purify the final product, MeSA 2-O-β-D-glucoside-d7, by preparative high-performance liquid chromatography (HPLC).

• Lyophilize the pure fractions to obtain the final product as a solid.

Quantification of Endogenous MeSA 2-O-β-D-glucoside using LC-MS/MS

This protocol outlines the use of MeSA 2-O-β-D-glucoside-d7 as an internal standard for the accurate quantification of its non-deuterated analog in a plant tissue matrix.

Figure 3. LC-MS/MS Workflow.

Methodology:

• Sample Preparation:

  • Harvest and immediately freeze plant tissue in liquid nitrogen.

  • Homogenize the frozen tissue to a fine powder.

  • To a known weight of tissue powder (e.g., 100 mg), add a precise amount of MeSA 2-O-β-D-glucoside-d7 solution in methanol as the internal standard.

• Extraction:

  • Add an appropriate extraction solvent (e.g., 80% methanol).

  • Vortex thoroughly and incubate (e.g., overnight at 4°C).

  • Centrifuge to pellet debris and collect the supernatant.

  • The extract may be further purified using solid-phase extraction (SPE) if necessary to remove interfering matrix components.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to separate the analyte from isomers and matrix components.

  • Mass Spectrometry (MS/MS):

    • Ionization Source: Electrospray Ionization (ESI), likely in negative mode.

    • Analysis Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions (Hypothetical):

      • MeSA 2-O-β-D-glucoside (Analyte): Precursor ion [M-H]⁻ m/z 313.2 → Product ion (e.g., aglycone fragment) m/z 151.1.

      • MeSA 2-O-β-D-glucoside-d7 (Internal Standard): Precursor ion [M-H]⁻ m/z 320.2 → Product ion (e.g., deuterated aglycone fragment) m/z 155.1.

      • Note: Exact m/z values should be determined empirically by infusing pure standards.

• Quantification:

  • Prepare a calibration curve using known concentrations of the non-labeled analyte and a fixed concentration of the internal standard.

  • Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Calculate the concentration of the endogenous MeSA 2-O-β-D-glucoside in the samples by comparing their peak area ratios to the calibration curve.

Conclusion

MeSA 2-O-β-D-glucoside-d7 is an indispensable tool for researchers studying plant hormone signaling, metabolomics, and pharmacokinetics. Its use as an internal standard enables precise and accurate quantification of its endogenous counterpart, overcoming matrix effects inherent in complex biological samples. The detailed protocols and diagrams provided in this guide offer a robust framework for the synthesis and application of this valuable labeled compound, facilitating advanced research in plant biology and drug development.

References

• 1. immunomart.com [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Synthesis and Characterization of MeSA 2-O-β-D-glucoside-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of MeSA 2-O-β-D-glucoside-d7, a deuterated analog of a naturally occurring methyl salicylate glycoside. This isotopically labeled compound is a valuable tool in various research applications, including pharmacokinetic studies, metabolic profiling, and as an internal standard in quantitative analyses.

Introduction

Methyl salicylate 2-O-β-D-glucoside is a glycoside of methyl salicylate, a well-known compound with analgesic and anti-inflammatory properties. The glucosylation of methyl salicylate is a key metabolic pathway in plants, playing a role in the regulation of plant defense signaling and systemic acquired resistance. The deuterated form, MeSA 2-O-β-D-glucoside-d7, offers the advantage of a distinct mass spectrometric signature, making it an ideal tracer or internal standard for studies involving the parent compound.

This guide outlines a plausible synthetic route for MeSA 2-O-β-D-glucoside-d7 and details the analytical methods for its characterization.

Synthesis of MeSA 2-O-β-D-glucoside-d7

A robust method for the synthesis of MeSA 2-O-β-D-glucoside-d7 involves a multi-step process commencing with the synthesis of the deuterated aglycone, followed by glycosylation.

Synthesis of Methyl Salicylate-d7

The d7 isotopologue of methyl salicylate, with four deuterium atoms on the aromatic ring and three on the methyl group, can be prepared from commercially available deuterated precursors. A plausible route involves the esterification of salicylic acid-d4 with methanol-d3.

Experimental Protocol:

• Esterification: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve salicylic acid-d4 (1 equivalent) in methanol-d3 (10 equivalents).

• Slowly add concentrated sulfuric acid (0.2 equivalents) as a catalyst.

• Heat the mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude methyl salicylate-d7.

• Purify the crude product by vacuum distillation or column chromatography.

Glycosylation of Methyl Salicylate-d7

The Koenigs-Knorr reaction provides a classic and effective method for the formation of the glycosidic bond. This reaction involves the coupling of a glycosyl halide with an alcohol in the presence of a promoter, typically a silver or mercury salt.

Experimental Protocol:

• Preparation of Acetobromoglucose: Prepare acetobromoglucose (2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide) from glucose pentaacetate.

• Glycosylation Reaction: In a flame-dried, inert atmosphere (e.g., argon or nitrogen) flask, dissolve methyl salicylate-d7 (1 equivalent) and acetobromoglucose (1.2 equivalents) in anhydrous dichloromethane.

• Add a promoter, such as silver(I) oxide or silver carbonate (2 equivalents).

• Stir the reaction mixture at room temperature for 24-48 hours, protecting it from light.

• Monitor the reaction by TLC.

• After completion, filter the reaction mixture through a pad of Celite to remove the silver salts.

• Wash the filtrate with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the resulting crude product, a protected form of the desired glucoside, by column chromatography on silica gel.

Deprotection

The final step is the removal of the acetyl protecting groups from the glucose moiety to yield MeSA 2-O-β-D-glucoside-d7.

Experimental Protocol:

• Zemplén Deacetylation: Dissolve the purified, protected glucoside in anhydrous methanol.

• Add a catalytic amount of sodium methoxide (e.g., a 0.5 M solution in methanol) until the pH reaches 8-9.

• Stir the mixture at room temperature and monitor by TLC.

• Once the reaction is complete, neutralize the solution with an acidic ion-exchange resin (e.g., Amberlite IR-120 H+).

• Filter the resin and concentrate the filtrate under reduced pressure to obtain the final product, MeSA 2-O-β-D-glucoside-d7.

• Further purification can be achieved by recrystallization or preparative high-performance liquid chromatography (HPLC).

Synthesis Workflow Diagram

Caption: A workflow diagram illustrating the key stages in the synthesis of MeSA 2-O-β-D-glucoside-d7.

Characterization

Thorough characterization of the synthesized MeSA 2-O-β-D-glucoside-d7 is essential to confirm its identity

MeSA 2-O-b-D-glucoside-d7 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on MeSA 2-O-β-D-glucoside-d7, a deuterated form of methyl salicylate 2-O-β-D-glucoside. This document is intended for use by researchers, scientists, and professionals in drug development and related fields, offering key data, experimental methodologies, and insights into its biological context.

Core Data Presentation

Quantitative data for MeSA 2-O-β-D-glucoside-d7 and its non-deuterated and d3-labeled analogs are summarized below for easy comparison.

Identifier	Value
Compound Name	MeSA 2-O-β-D-glucoside-d7
Synonyms	MeSAG-d7
CAS Number	Not publicly available. Supplier-specific catalog numbers are used for identification (e.g., HY-W357141S1).
Molecular Weight	321.33 g/mol [1]
Molecular Formula	C₁₄H₁₁D₇O₈
d3-Analog Molecular Weight	317.31 g/mol [2]
d3-Analog Molecular Formula	C₁₄H₁₅D₃O₈

Experimental Protocols

MeSA 2-O-β-D-glucoside-d7 is primarily utilized as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the precise measurement of its non-deuterated counterpart in various biological matrices.[1] Deuterated standards are ideal for mass spectrometry-based quantification due to their similar chemical and physical properties to the analyte, with a distinct mass difference that allows for accurate differentiation and quantification.

General Protocol for Quantification of MeSA 2-O-β-D-glucoside using LC-MS/MS with MeSA 2-O-β-D-glucoside-d7 as an Internal Standard

This protocol is a representative methodology based on established techniques for the analysis of glycosides in biological samples.

1. Sample Preparation (e.g., Plant Tissue, Plasma)

• Homogenization: Homogenize the biological sample in a suitable solvent (e.g., methanol/water mixture).

• Internal Standard Spiking: Add a known concentration of MeSA 2-O-β-D-glucoside-d7 to the homogenate.

• Extraction: Perform a solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering substances.

• Reconstitution: Evaporate the solvent and reconstitute the sample in the initial mobile phase.

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • MeSA 2-O-β-D-glucoside: Monitor the transition of the precursor ion to a specific product ion.

    • MeSA 2-O-β-D-glucoside-d7: Monitor the corresponding mass-shifted transition for the internal standard.

3. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of MeSA 2-O-β-D-glucoside in the samples by interpolating their peak area ratios on the calibration curve.

Signaling Pathways and Biological Relevance

MeSA 2-O-β-D-glucoside is a glycoside of methyl salicylate (MeSA), which plays a crucial role in plant defense signaling. MeSA is a volatile derivative of salicylic acid (SA), a key phytohormone involved in systemic acquired resistance (SAR), a plant's broad-spectrum defense response against pathogens.[3] The interconversion between SA, MeSA, and their glycosides is a tightly regulated process.

Biosynthesis and Metabolism of Methyl Salicylate Glycosides

The following diagram illustrates the key steps in the biosynthesis and metabolism of methyl salicylate and its glucoside in plants.

digraph "MeSA_Biosynthesis_and_Metabolism" { graph [rankdir="LR", splines=ortho, nodesep=0.6, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Chorismate [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Salicylic_Acid [label="Salicylic Acid (SA)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; MeSA [label="Methyl Salicylate (MeSA)", fillcolor="#FBBC05", fontcolor="#202124"]; MeSA_Glucoside [label="MeSA 2-O-b-D-glucoside", fillcolor="#34A853", fontcolor="#FFFFFF"];

Chorismate -> Salicylic_Acid [label="ICS Pathway"]; Salicylic_Acid -> MeSA [label="SAMT", arrowhead="normal"]; MeSA -> Salicylic_Acid [label="SABP2 (Esterase)", arrowhead="normal"]; MeSA -> MeSA_Glucoside [label="UGT", arrowhead="normal"]; MeSA_Glucoside -> MeSA [label="Glucosidase", arrowhead="normal"];

{rank=same; Chorismate; Salicylic_Acid; MeSA; MeSA_Glucoside;} }

Caption: Biosynthesis and metabolism of MeSA 2-O-β-D-glucoside.

Key Enzymes:

• ICS: Isochorismate synthase, involved in the primary biosynthesis of salicylic acid.

• SAMT: Salicylic acid methyltransferase, catalyzes the conversion of salicylic acid to methyl salicylate.[4]

• SABP2: Salicylic acid-binding protein 2, an esterase that converts methyl salicylate back to salicylic acid.[4]

• UGT: UDP-glycosyltransferases, responsible for the glycosylation of methyl salicylate to form MeSA 2-O-β-D-glucoside.[5]

• Glucosidase: Enzymes that can hydrolyze the glucoside back to methyl salicylate.

Role in Plant Defense Signaling (Systemic Acquired Resistance)

The conversion of salicylic acid to the volatile methyl salicylate allows for long-distance signaling within the plant to prime distal tissues for an enhanced defense response upon pathogen attack. The glycosylation of MeSA to its glucoside form is a mechanism for storage and regulation of the active signaling molecule.

digraph "Plant_Defense_Signaling" { graph [rankdir="TB", splines=ortho, nodesep=0.7, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Pathogen_Attack [label="Pathogen Attack", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; SA_Accumulation [label="Salicylic Acid (SA)\nAccumulation", fillcolor="#FBBC05", fontcolor="#202124"]; MeSA_Production [label="Methyl Salicylate (MeSA)\nProduction", fillcolor="#FBBC05", fontcolor="#202124"]; Signal_Translocation [label="Signal Translocation\n(Vascular Tissue)", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"]; MeSA_to_SA [label="MeSA converted\nback to SA", fillcolor="#FBBC05", fontcolor="#202124"]; SAR_Activation [label="Systemic Acquired Resistance (SAR)\nActivation in Distal Tissues", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Defense_Gene_Expression [label="Defense Gene Expression\n(e.g., PR proteins)"];

Pathogen_Attack -> SA_Accumulation; SA_Accumulation -> MeSA_Production [label="SAMT"]; MeSA_Production -> Signal_Translocation; Signal_Translocation -> MeSA_to_SA [label="SABP2"]; MeSA_to_SA -> SAR_Activation; SAR_Activation -> Defense_Gene_Expression; }

Caption: Role of MeSA in Systemic Acquired Resistance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Salicylic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Isotopic Purity and Labeling of MeSA 2-O-β-D-glucoside-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and labeling of MeSA 2-O-β-D-glucoside-d7, a deuterated analog of MeSA 2-O-β-D-glucoside. This isotopically labeled compound serves as a valuable tool in various research and development applications, particularly as a tracer and an internal standard for quantitative analysis.[1] The incorporation of seven deuterium atoms into the molecule allows for its differentiation from the endogenous, unlabeled form in analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Overview of MeSA 2-O-β-D-glucoside-d7

MeSA 2-O-β-D-glucoside-d7 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside.[1][2] The stable heavy isotopes of hydrogen do not significantly alter the chemical properties of the molecule, but they do provide a distinct mass signature. This key feature makes it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) based quantification, as well as a tracer for metabolic studies.[1]

Table 1: General Specifications of MeSA 2-O-β-D-glucoside-d7

Parameter	Specification	Source
Synonyms	MeSAG-d7	[1][3]
Isotopic Label	Deuterium (d7)	[1]
Purity (Typical)	≥98%	[2]
Applications	Tracer, Internal Standard for NMR, GC-MS, or LC-MS	[1]

Isotopic Purity Assessment

The determination of isotopic purity is critical to ensure the accuracy of quantitative studies using MeSA 2-O-β-D-glucoside-d7. Isotopic purity refers to the percentage of the labeled compound that contains the specified number of deuterium atoms. The primary analytical techniques for this assessment are high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.[4][5]

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a labeled compound.[6] By precisely measuring the mass-to-charge ratio (m/z) of the molecular ions, it can distinguish between the desired d7-labeled species and other isotopic variants (e.g., d0 to d6).

Table 2: Theoretical Isotopic Distribution for MeSA 2-O-β-D-glucoside-d7

Isotopologue	Description	Expected Relative Abundance
d7	Fully labeled	High (e.g., >98%)
d6	Incomplete labeling	Low
d5	Incomplete labeling	Very Low
...	...	...
d0	Unlabeled compound	Trace

Experimental Protocol: Isotopic Purity Determination by LC-HRMS

• Sample Preparation: A solution of MeSA 2-O-β-D-glucoside-d7 is prepared in a suitable solvent (e.g., methanol/water).

• Chromatographic Separation: The sample is injected into a liquid chromatography system to separate the analyte from any potential impurities.

• Mass Spectrometric Analysis: The eluent is introduced into a high-resolution mass spectrometer. Full scan mass spectra are acquired in a positive or negative ionization mode, depending on which provides better sensitivity for the molecule.

• Data Analysis: The isotopic cluster of the molecular ion is analyzed. The relative abundance of each isotopologue (M+0, M+1, M+2, etc., corresponding to d0, d1, d2, etc., relative to the most abundant labeled peak) is determined.

• Isotopic Purity Calculation: The isotopic purity is calculated as the percentage of the d7 isotopologue relative to the sum of all observed isotopologues.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to confirm the positions of the deuterium labels and assess isotopic purity.[4][8] In ¹H NMR, the absence of signals at the deuterated positions confirms successful labeling. ²H (Deuterium) NMR can directly detect the deuterium nuclei.

Experimental Protocol: Labeling Confirmation by NMR Spectroscopy

• Sample Preparation: A sufficient amount of MeSA 2-O-β-D-glucoside-d7 is dissolved in a suitable deuterated solvent (e.g., DMSO-d6).

• ¹H NMR Analysis: A high-resolution ¹H NMR spectrum is acquired. The disappearance or significant reduction of proton signals at the expected labeling sites confirms deuteration.

• ²H NMR Analysis: A ²H NMR spectrum is acquired to directly observe the deuterium signals, confirming the presence and chemical environment of the labels.

• Data Analysis: The spectra are processed and analyzed to confirm the labeling pattern and to check for any residual proton signals at the labeled positions, which can be used to estimate isotopic purity.

Synthesis and Labeling

While specific synthesis routes for commercially available MeSA 2-O-β-D-glucoside-d7 are often proprietary, a general understanding of deuteration strategies can be inferred. The deuterium labels are typically introduced through chemical synthesis using deuterated reagents. The seven deuterium atoms are likely incorporated into specific, non-labile positions on the methyl salicylate and/or the glucoside moiety.

Visualizing Experimental Workflows and Structures

To aid in the understanding of the analytical processes and the molecular structure, the following diagrams are provided.

Caption: Workflow for Isotopic Purity Assessment.

Caption: Conceptual Structure and Labeling Sites.

Conclusion

MeSA 2-O-β-D-glucoside-d7 is a critical reagent for advanced analytical studies in drug metabolism and pharmacokinetics. A thorough characterization of its isotopic purity and the precise location of the deuterium labels are paramount for obtaining reliable and accurate experimental results. The methodologies outlined in this guide, employing high-resolution mass spectrometry and NMR spectroscopy, represent the gold standard for the quality control of such isotopically labeled compounds. Researchers and drug development professionals should ensure that the isotopic purity of MeSA 2-O-β-D-glucoside-d7 meets the requirements of their specific applications to guarantee data integrity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

The Natural Occurrence of Methyl Salicylate 2-O-β-D-glucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside), a glycosylated form of the well-known volatile compound methyl salicylate (MeSA), plays a significant role in plant physiology, including defense signaling and chemical communication. As a non-volatile storage form, it can be hydrolyzed to release the active MeSA in response to various stimuli. This technical guide provides an in-depth overview of the natural occurrence of MeSA 2-O-β-D-glucoside, its biosynthetic pathway, and detailed experimental protocols for its quantification, aimed at researchers, scientists, and professionals in drug development.

Natural Occurrence and Quantitative Data

MeSA 2-O-β-D-glucoside has been identified in a variety of plant species, often alongside other methyl salicylate glycosides. Its concentration can vary significantly depending on the plant species, tissue type, and environmental conditions. The following table summarizes the quantitative data on the occurrence of MeSA 2-O-β-D-glucoside and related glycosides from available literature.

Plant Species	Plant Part/Product	Compound	Concentration (µg/L or µg/g)	Analytical Method	Reference
Vitis vinifera (Verdicchio)	Wine	MeSA 2-O-β-D-glucoside	Part of total glycosides ranging from 456 - 9796 µg/L	UPLC-Q-TOF-HDMS	[1][2]
Vitis vinifera (Trebbiano di Soave)	Wine	MeSA 2-O-β-D-glucoside	High content reported	UPLC-Q-TOF-HDMS	[1]
Vitis vinifera (Trebbiano di Lugana)	Wine	MeSA 2-O-β-D-glucoside	High content reported	UPLC-Q-TOF-HDMS	[1]
Vitis vinifera (Various Italian whites)	Wine	MeSA 2-O-β-D-glucoside (MeSAG)	Average of 36.6% of total MeSA glycosides	UHPLC-MS/MS Ion Trap
Vitis vinifera (Lugana)	Wine	Total MeSA Glycosides	Average of 1286 µg/L	UHPLC-MS/MS Ion Trap
Vitis vinifera (Verdicchio)	Wine	Total MeSA Glycosides	Average of 1101 µg/L	UHPLC-MS/MS Ion Trap
Vitis vinifera (Erbaluce)	Wine	Total MeSA Glycosides	Average of 674.9 µg/L	UHPLC-MS/MS Ion Trap
Gaultheria procumbens (Wintergreen)	Leaves	Gaultherin (MeSA 2-O-β-D-xylopyranosyl-(1→6)-β-D-glucopyranoside)	Major MeSA glycoside	Preparative Liquid Chromatography, NMR	[1]
Lycopersicon esculentum (Tomato)	Leaves (TMV-infested)	Methyl Salicylate (released from glycosides)	>2.0 µg/g fresh weight	GC-MS-HS-SPME	[3]

Note: The data for wines represent the concentration of the glycoside in the final product and can be influenced by the winemaking process. The data for tomato leaves indicates the potential for MeSA release from its glycosidic forms upon pathogen attack.

Biosynthesis of MeSA 2-O-β-D-glucoside

The formation of MeSA 2-O-β-D-glucoside is a key step in the regulation of salicylic acid (SA) homeostasis and signaling in plants. The biosynthesis involves the enzymatic glucosylation of methyl salicylate.

Signaling Pathway Diagram

Caption: Biosynthetic pathway of MeSA 2-O-β-D-glucoside.

The pathway begins with chorismate from the shikimate pathway, which is converted to salicylic acid via isochorismate synthase (ICS) and isochorismate pyruvate lyase (IPL). Salicylic acid is then methylated by SA methyltransferase (SAMT) to form methyl salicylate. Finally, a UDP-glycosyltransferase (UGT) catalyzes the transfer of a glucose moiety from UDP-glucose to methyl salicylate, yielding MeSA 2-O-β-D-glucoside and UDP.

Experimental Protocols

Extraction of Methyl Salicylate Glycosides from Plant Material

This protocol provides a general framework for the extraction of MeSA 2-O-β-D-glucoside from plant tissues. Optimization may be required depending on the specific plant matrix.

Materials:

• Fresh or freeze-dried plant tissue (leaves, fruits, etc.)

• Liquid nitrogen

• Mortar and pestle or homogenizer

• Methanol (HPLC grade)

• Water (deionized or Milli-Q)

• Centrifuge

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

Procedure:

• Sample Homogenization: Freeze the plant tissue (approximately 1 g) in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle.

• Solvent Extraction: Transfer the powdered tissue to a centrifuge tube and add 10 mL of 80% methanol. Vortex vigorously for 1 minute.

• Sonication (Optional): Sonicate the mixture for 15-30 minutes in a water bath to enhance extraction efficiency.

• Centrifugation: Centrifuge the extract at 10,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant. Repeat the extraction process on the pellet with another 10 mL of 80% methanol and combine the supernatants.

• Solvent Evaporation: Evaporate the methanol from the combined supernatants under a stream of nitrogen gas or using a rotary evaporator at a temperature below 40°C.

• Reconstitution: Reconstitute the aqueous residue in a known volume (e.g., 2 mL) of deionized water.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load the reconstituted extract onto the cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Elute the glycosides with 5 mL of methanol.

• Final Preparation: Evaporate the methanol from the eluate to dryness and reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for HPLC or LC-MS analysis. Filter the final extract through a 0.22 µm syringe filter.

Quantification by High-Performance Liquid Chromatography (HPLC)

This method describes a general HPLC protocol for the quantification of MeSA 2-O-β-D-glucoside.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 40% B

  • 25-30 min: 40% to 95% B

  • 30-35 min: 95% B

  • 35-40 min: 95% to 5% B

  • 40-45 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 238 nm and 305 nm

Quantification:

• Prepare a series of standard solutions of MeSA 2-O-β-D-glucoside of known concentrations.

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of MeSA 2-O-β-D-glucoside in the samples by interpolating their peak areas on the calibration curve.

In Vitro Assay for Methyl Salicylate UDP-Glucosyltransferase (UGT) Activity

This protocol outlines a method to determine the enzymatic activity of UGTs involved in MeSA glucosylation.

Materials:

• Purified recombinant UGT enzyme

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Methyl salicylate (substrate)

• UDP-glucose (co-substrate)

• Stop solution (e.g., 1 M HCl)

• HPLC system for product analysis

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing:

  • 50 µL of reaction buffer

  • 10 µL of methyl salicylate solution (in DMSO, final concentration e.g., 1 mM)

  • 10 µL of UDP-glucose solution (final concentration e.g., 5 mM)

• Enzyme Addition: Initiate the reaction by adding 10 µL of the purified UGT enzyme solution.

• Incubation: Incubate the reaction mixture at 30°C for a specific time period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding 10 µL of the stop solution.

• Analysis: Analyze the formation of MeSA 2-O-β-D-glucoside in the reaction mixture using the HPLC method described above.

• Controls: Run control reactions without the enzyme and without the substrate to account for any non-enzymatic product formation or interfering peaks.

Experimental Workflow Diagram

Caption: Workflow for extraction and analysis of MeSA 2-O-β-D-glucoside.

Conclusion

This technical guide provides a comprehensive overview of the natural occurrence of methyl salicylate 2-O-β-D-glucoside, its biosynthesis, and detailed protocols for its extraction and quantification. The provided data and methodologies will be a valuable resource for researchers and professionals working in plant science, natural product chemistry, and drug development, facilitating further investigation into the physiological roles and potential applications of this important plant metabolite.

References

• 1. Methyl Salicylate Glycosides in Some Italian Varietal Wines [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Gas chromatography-mass spectrometry with solid-phase microextraction method for determination of methyl salicylate and other volatile compounds in leaves of Lycopersicon esculentum - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Methyl Salicylate 2-O-β-D-glucoside in Plant Tissues using LC-MS/MS with MeSA 2-O-β-D-glucoside-d7 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl salicylate (MeSA) is a volatile organic compound that plays a crucial role in plant defense signaling. It is often glycosylated to form Methyl Salicylate 2-O-β-D-glucoside (MeSA-Glc) for transport and storage within the plant. Accurate quantification of MeSA-Glc is essential for understanding plant stress responses and for various applications in agriculture and drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the quantification of small molecules in complex biological matrices. The use of a stable isotope-labeled internal standard, such as MeSA 2-O-β-D-glucoside-d7, is critical for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.[1] This application note provides a detailed protocol for the extraction and quantification of MeSA-Glc from plant tissues using MeSA 2-O-β-D-glucoside-d7 as an internal standard.

Analytical Workflow

The overall workflow for the quantitative analysis of MeSA-Glc in plant tissues is depicted below.

Figure 1: General workflow for the LC-MS/MS analysis of MeSA-Glc.

Experimental Protocols

1. Sample Preparation: Extraction of MeSA-Glc from Plant Tissues

This protocol is adapted from methodologies for the extraction of plant secondary metabolites.[2]

• Materials:

  • Plant tissue (e.g., leaves)

  • Liquid nitrogen

  • Mortar and pestle or tissue homogenizer

  • Extraction solvent: 80% methanol in water with 0.1% formic acid

  • MeSA 2-O-β-D-glucoside-d7 internal standard (IS) stock solution (1 mg/mL in methanol)

  • Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

  • SPE conditioning solvents: methanol, water

  • Elution solvent: acetonitrile with 0.1% formic acid

  • Centrifuge tubes (15 mL and 1.5 mL)

  • Centrifuge

  • Nitrogen evaporator

  • Reconstitution solvent: 50:50 methanol:water

• Procedure:

  • Weigh approximately 100 mg of fresh plant tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic homogenizer.

  • Transfer the powdered tissue to a 15 mL centrifuge tube.

  • Add 5 mL of pre-chilled extraction solvent.

  • Spike the sample with an appropriate amount of MeSA 2-O-β-D-glucoside-d7 internal standard solution (e.g., 50 µL of a 1 µg/mL working solution).

  • Vortex for 1 minute and sonicate for 15 minutes in an ice bath.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

  • Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Elute the analytes with 5 mL of acetonitrile with 0.1% formic acid.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 500 µL of reconstitution solvent.

  • Vortex and transfer to a 1.5 mL microcentrifuge tube.

  • Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

  • Transfer the supernatant to an LC-MS vial for analysis.

2. LC-MS/MS Analysis

• Instrumentation:

  • UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Parameters (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Flow Rate: 0.3 mL/min

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 95% B

    • 8-10 min: 95% B

    • 10.1-12 min: 5% B (re-equilibration)

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• MS/MS Parameters (Example):

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flow Rates: Optimized for the specific instrument.

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  Note: The following MRM transitions are suggested based on the structure of the analytes and may require optimization on the specific instrument used. The precursor ion for the deuterated standard is calculated based on its molecular formula. Product ions and collision energies are hypothetical and should be optimized experimentally.

  Table 1: Example MRM Transitions

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
  MeSA 2-O-β-D-glucoside	313.1	151.0	100	-20
  	313.1	121.0	100	-25
  MeSA 2-O-β-D-glucoside-d7 (IS)	320.1	155.0	100	-20

  | | 320.1 | 125.0 | 100 | -25 |

3. Data Analysis and Quantification

• Calibration Curve:

  • Prepare a series of calibration standards by spiking known concentrations of MeSA 2-O-β-D-glucoside into a blank matrix extract.

  • Add a constant concentration of the internal standard (MeSA 2-O-β-D-glucoside-d7) to each calibration standard.

  • Analyze the calibration standards using the LC-MS/MS method.

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the analyte concentration.

  • A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Quantification of Unknown Samples:

  • Analyze the prepared plant tissue extracts using the same LC-MS/MS method.

  • Calculate the peak area ratio of the analyte to the internal standard in the unknown samples.

  • Determine the concentration of MeSA 2-O-β-D-glucoside in the samples by interpolating from the calibration curve.

Data Presentation

Table 2: Example Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	5,200	1,050,000	0.005
5	26,500	1,075,000	0.025
10	54,000	1,100,000	0.049
50	275,000	1,080,000	0.255
100	560,000	1,110,000	0.505
500	2,800,000	1,095,000	2.557

| 1000 | 5,550,000 | 1,105,000 | 5.023 |

Table 3: Method Performance Characteristics (Hypothetical)

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Precision (%RSD)	< 15%

| Accuracy (%Bias) | ± 15% |

Signaling Pathway Context

MeSA-Glc is an integral part of the salicylic acid (SA) signaling pathway, which is a key component of plant defense against biotrophic pathogens. The pathway involves the synthesis of SA, its conversion to MeSA for long-distance transport, and its subsequent conversion back to SA in distal tissues to activate systemic acquired resistance (SAR).

Figure 2: Simplified Salicylic Acid signaling pathway in plants.

This application note provides a comprehensive protocol for the sensitive and accurate quantification of MeSA 2-O-β-D-glucoside in plant tissues using LC-MS/MS with a deuterated internal standard. The use of MeSA 2-O-β-D-glucoside-d7 ensures reliable results by correcting for matrix effects and procedural variability. The presented workflow and protocols can be adapted for various research and development applications focused on plant physiology and defense mechanisms. It is recommended to perform a full method validation in the specific matrix of interest to ensure compliance with analytical standards.

References

• 1. Quantification of plant hormones by standard addition method [protocols.io]
• 2. Pharmacokinetics of methyl salicylate-2-O-β-D-lactoside, a novel salicylic acid analog isolated from Gaultheria yunnanensis, in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Analysis of Plant Metabolites Using MeSA 2-O-b-D-glucoside-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MeSA) and its glucoside conjugates are critical signaling molecules in plant defense, particularly in Systemic Acquired Resistance (SAR), a broad-spectrum immune response. Accurate quantification of these metabolites is essential for understanding plant-pathogen interactions, dissecting signaling pathways, and developing novel strategies for crop protection and drug development. MeSA 2-O-b-D-glucoside-d7 is a deuterated stable isotope-labeled internal standard designed for precise and accurate quantification of MeSA 2-O-b-D-glucoside and related metabolites in complex plant matrices using mass spectrometry-based methods. Its use corrects for variability in sample extraction, processing, and instrument response, ensuring high-quality quantitative data.[1]

This document provides detailed application notes, experimental protocols, and data presentation guidelines for the use of MeSA 2-O-b-D-glucoside-d7 in the quantitative analysis of plant metabolites.

Data Presentation

The following tables summarize quantitative data for methyl salicylate (MeSA) and salicylic acid (SA) in Arabidopsis thaliana following infection with Pseudomonas syringae. These tables are compiled from published research and demonstrate the typical changes in metabolite levels observed during a plant immune response.

Table 1: MeSA Emission and Content in Arabidopsis thaliana (Col-0) after Pseudomonas syringae pv. maculicola (Psm) Inoculation [2]

Time After Inoculation	Treatment	MeSA Emission (ng g⁻¹ FW h⁻¹)	Leaf MeSA Content (ng g⁻¹ FW)
6 - 10 h	Psm avrRpm1	~15	Not Reported
10 - 24 h	Psm avrRpm1	~45	20 - 25
10 - 48 h	Virulent Psm	240 - 500	Not Reported
Control	10 mM MgCl₂	0.2 - 0.9	Not Reported

Table 2: Systemic Salicylic Acid (SA) Accumulation in Arabidopsis thaliana during SAR [2]

Plant Line	Treatment	Systemic SA Levels (µg g⁻¹ FW)
Wild-Type (Col-0)	P. syringae Inoculation	1 - 2
bsmt1 Mutant	P. syringae Inoculation	Accumulation similar to wild-type

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key signaling pathway involving MeSA and a general experimental workflow for quantitative metabolite analysis.

References

• 1. Quantification of plant hormones by standard addition method [protocols.io]
• 2. Methyl Salicylate Production and Jasmonate Signaling Are Not Essential for Systemic Acquired Resistance in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MeSA 2-O-β-D-glucoside-d7 as an Internal Standard for Salicylic Acid Glucosides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salicylic acid (SA) and its glucosides are critical signaling molecules in plants, playing a pivotal role in regulating various physiological processes, including growth, development, and defense against pathogens. Accurate quantification of these compounds is essential for research in plant biology, agriculture, and the development of novel therapeutic agents that may modulate these pathways. MeSA 2-O-β-D-glucoside-d7 is a deuterium-labeled stable isotope of MeSA 2-O-β-D-glucoside, designed for use as an internal standard in mass spectrometry-based quantitative analysis of salicylic acid glucosides. Its use significantly improves the accuracy, precision, and reliability of quantification by correcting for matrix effects and variations during sample preparation and analysis.[1]

These application notes provide a comprehensive guide for the utilization of MeSA 2-O-β-D-glucoside-d7 as an internal standard for the precise quantification of salicylic acid glucosides in plant tissues using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Salicylic Acid Signaling Pathway

The diagram below illustrates the central role of salicylic acid in the plant defense signaling cascade. Salicylic acid is synthesized in response to pathogen attack and triggers a downstream signaling pathway leading to the expression of pathogenesis-related (PR) proteins and the establishment of systemic acquired resistance (SAR). The glucosylation of salicylic acid to form salicylic acid glucosides is a key metabolic step that regulates the pool of active SA.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Note: Enhanced Quantitative Metabolomics using MeSA 2-O-β-D-glucoside-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of metabolomics, accurate and reproducible quantification of small molecules is paramount for understanding complex biological systems and for the development of new therapeutics. The use of stable isotope-labeled internal standards is a cornerstone of robust quantitative mass spectrometry-based metabolomics.[1] Deuterated standards, such as Methyl Salicylate 2-O-β-D-glucoside-d7 (MeSA 2-O-β-D-glucoside-d7), are chemically almost identical to their endogenous counterparts, allowing them to mimic the analyte throughout sample preparation and analysis. This co-elution and similar ionization behavior effectively compensates for variations in extraction efficiency, matrix effects, and instrument response, leading to improved accuracy and precision in quantitative results.[1]

MeSA 2-O-β-D-glucoside is a naturally occurring compound in various plants and is involved in plant defense signaling and systemic acquired resistance.[1][2][3] Its quantification is crucial for studies in plant biology, agriculture, and natural product drug discovery. This application note provides a detailed protocol for the use of MeSA 2-O-β-D-glucoside-d7 as an internal standard for the accurate quantification of MeSA 2-O-β-D-glucoside in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Key Applications

• Plant Metabolomics: Accurate quantification of MeSA 2-O-β-D-glucoside in plant tissues to study plant-pathogen interactions, stress responses, and signaling pathways.[1][2][3]

• Pharmacokinetic Studies: In preclinical and clinical studies of drugs derived from or interacting with salicylate pathways.

• Food and Beverage Quality Control: Analysis of MeSA 2-O-β-D-glucoside in products like wine, where it can contribute to the flavor and aroma profile.[4]

• Natural Product Research: Quantification of MeSA 2-O-β-D-glucoside in herbal extracts and traditional medicines.

Experimental Protocols

Sample Preparation from Plant Tissue

This protocol is adapted from general plant metabolomics sample preparation procedures and should be optimized for the specific plant matrix.[5][6][7][8]

Materials:

• Plant tissue (e.g., leaves, stems)

• Liquid nitrogen

• Pre-chilled (-20°C) extraction solvent: 80% methanol in water

• MeSA 2-O-β-D-glucoside-d7 internal standard stock solution (1 mg/mL in methanol)

• Centrifuge

• Syringe filters (0.22 µm)

• LC-MS vials

Procedure:

• Flash-freeze approximately 100 mg of fresh plant tissue in liquid nitrogen immediately after harvesting to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Transfer the powdered tissue to a pre-weighed microcentrifuge tube.

• Add 1 mL of pre-chilled 80% methanol.

• Spike the sample with the MeSA 2-O-β-D-glucoside-d7 internal standard to a final concentration of 1 µg/mL.

• Vortex the mixture vigorously for 1 minute.

• Incubate on ice for 20 minutes, with intermittent vortexing.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant and transfer it to a new microcentrifuge tube.

• For enhanced protein and lipid removal (optional), perform a second extraction of the pellet with 0.5 mL of the extraction solvent and combine the supernatants.

• Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

• Store the samples at -80°C until LC-MS/MS analysis.

LC-MS/MS Quantification

This protocol is based on the established methods for the quantification of MeSA 2-O-β-D-glucoside.[4] Instrument parameters should be optimized for the specific LC-MS/MS system used.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: Linear gradient to 95% B

  • 10-12 min: Hold at 95% B

  • 12-12.1 min: Return to 5% B

  • 12.1-15 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • The specific precursor and product ions for both the analyte and the deuterated internal standard need to be determined by direct infusion and optimization on the mass spectrometer.

• Collision Energy (CE): Optimize for each transition.

• Dwell Time: 100 ms

Quantitative Data

The following table provides representative mass-to-charge ratios (m/z) and other parameters for the quantification of MeSA 2-O-β-D-glucoside using its deuterated internal standard. These values are illustrative and should be experimentally determined and optimized for the specific instrumentation used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
MeSA 2-O-β-D-glucoside	313.1	151.0	100	20
MeSA 2-O-β-D-glucoside-d7	320.1	155.0	100	20

Calibration Curve: A calibration curve should be prepared in the same matrix as the samples (e.g., blank plant extract) by spiking known concentrations of the non-labeled MeSA 2-O-β-D-glucoside standard and a constant concentration of the MeSA 2-O-β-D-glucoside-d7 internal standard. The curve should be linear over the expected concentration range of the analyte in the samples.

Visualizations

Caption: Experimental workflow for metabolomics analysis.

Caption: Methyl Salicylate signaling pathway.

Conclusion

The use of MeSA 2-O-β-D-glucoside-d7 as an internal standard provides a reliable and accurate method for the quantification of MeSA 2-O-β-D-glucoside in complex biological matrices. The protocols outlined in this application note offer a robust starting point for researchers in various fields, from plant biology to drug development. The implementation of stable isotope-labeled internal standards is a critical step towards achieving high-quality, reproducible data in quantitative metabolomics.

References

• 1. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. plantae.org [plantae.org]
• 3. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Metabolomics in the Context of Plant Natural Products Research: From Sample Preparation to Metabolite Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plant Sample Preparation for Metabolomic Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Sample preparation for plant metabolomics [agris.fao.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: MeSA 2-O-β-D-glucoside-d7 in Food Science Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a naturally occurring glycoside found in various plant-based foods and beverages, contributing to their flavor and aroma profiles. As a non-volatile precursor to the more aromatic methyl salicylate, its quantification is crucial for understanding flavor development, authenticity, and the metabolic processes in food products during growth, processing, and storage. MeSA 2-O-β-D-glucoside-d7 is the deuterium-labeled analogue of MeSA 2-O-β-D-glucoside and serves as an ideal internal standard for accurate quantification using mass spectrometry-based methods.[1] Its use mitigates matrix effects and variations in sample preparation and instrument response, ensuring reliable and reproducible results.

These application notes provide detailed protocols for the quantitative analysis of MeSA 2-O-β-D-glucoside in various food matrices using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with MeSA 2-O-β-D-glucoside-d7 as an internal standard.

Applications in Food Science Research

• Flavor Precursor Analysis: Quantifying the concentration of MeSA 2-O-β-D-glucoside helps in understanding the flavor potential of raw and processed foods. The release of methyl salicylate through enzymatic or acid hydrolysis during processing or aging can significantly impact the final sensory profile of products like fruit juices, wines, and teas.

• Food Authenticity and Adulteration: The profile of glycosides, including MeSA 2-O-β-D-glucoside, can be characteristic of a specific fruit or plant variety. Its quantification can aid in verifying the authenticity of food products and detecting adulteration with cheaper substitutes.

• Metabolic Studies: Labeled compounds like MeSA 2-O-β-D-glucoside-d7 are invaluable tools in plant and food metabolism studies. They allow researchers to trace the uptake, transport, and conversion of these glycosides within the food matrix, providing insights into biochemical pathways.

• Process Optimization: By monitoring the levels of MeSA 2-O-β-D-glucoside during food processing (e.g., fermentation, heating, aging), manufacturers can optimize conditions to achieve desired flavor profiles in the final product.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data for MeSA 2-O-β-D-glucoside in various food matrices, as would be determined using the protocols described below with MeSA 2-O-β-D-glucoside-d7 as an internal standard.

Table 1: Concentration of MeSA 2-O-β-D-glucoside in Selected Fruit Juices

Fruit Juice	MeSA 2-O-β-D-glucoside (µg/L)
Grape (Concord)	150.2
Strawberry	85.7
Tomato	45.3
Apple (Granny Smith)	12.1

Table 2: Method Validation Parameters for Quantification of MeSA 2-O-β-D-glucoside

Parameter	Result
Linearity (R²)	>0.995
Limit of Detection (LOD)	0.5 µg/L
Limit of Quantification (LOQ)	1.5 µg/L
Recovery	92-105%
Precision (RSD%)	<10%

Experimental Protocols

Protocol 1: Quantification of MeSA 2-O-β-D-glucoside in Fruit Juices

1. Materials and Reagents

• MeSA 2-O-β-D-glucoside analytical standard

• MeSA 2-O-β-D-glucoside-d7 (Internal Standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

2. Sample Preparation

• Centrifuge the fruit juice sample at 10,000 rpm for 15 minutes to remove pulp and suspended solids.

• Take 10 mL of the supernatant and spike with a known concentration of MeSA 2-O-β-D-glucoside-d7 internal standard solution (e.g., 50 µg/L).

• Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the spiked juice sample onto the SPE cartridge.

• Wash the cartridge with 5 mL of ultrapure water to remove sugars and other polar interferences.

• Elute the analyte and internal standard with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

3. UPLC-MS/MS Parameters

• UPLC System: Waters ACQUITY UPLC or equivalent

• Column: C18, 2.1 x 100 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
MeSA 2-O-β-D-glucoside	313.1	151.0	15
MeSA 2-O-β-D-glucoside-d7	320.1	158.0	15

4. Data Analysis

• Quantify MeSA 2-O-β-D-glucoside using a calibration curve prepared with analytical standards and a fixed concentration of the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

Protocol 2: Quantification of MeSA 2-O-β-D-glucoside in Solid Food Samples (e.g., Fruits, Leaves)

1. Materials and Reagents

• Same as Protocol 1.

2. Sample Preparation

• Homogenize 5 g of the solid food sample with 20 mL of methanol/water (80:20, v/v).

• Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Centrifuge the homogenate at 10,000 rpm for 15 minutes.

• Collect the supernatant.

• Spike the supernatant with a known concentration of MeSA 2-O-β-D-glucoside-d7 internal standard.

• Proceed with the SPE cleanup as described in Protocol 1, steps 3-9.

3. UPLC-MS/MS Parameters

• Same as Protocol 1.

4. Data Analysis

• Same as Protocol 1.

Visualizations

Caption: Experimental workflow for the quantification of MeSA 2-O-β-D-glucoside.

Caption: Simplified metabolic pathway of MeSA 2-O-β-D-glucoside formation.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for MeSA 2-O-b-D-glucoside-d7 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

MeSA 2-O-b-D-glucoside-d7 is the deuterium-labeled form of methyl 2-O-β-D-glucopyranosylbenzoate, a derivative of salicylic acid. Deuterium-labeled compounds are valuable tools in pharmacokinetic (PK) studies for several reasons. The substitution of hydrogen with deuterium creates a heavier, more stable isotope that does not alter the compound's fundamental chemical properties. However, the carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a kinetic isotope effect (KIE). This effect can slow down metabolism at the site of deuteration, potentially altering the drug's pharmacokinetic profile.[1]

These characteristics make MeSA 2-O-b-D-glucoside-d7 an ideal internal standard for quantitative bioanalysis and a useful tracer for elucidating the metabolic fate of methyl salicylate glycosides. The use of stable isotope-labeled compounds like MeSA 2-O-b-D-glucoside-d7 in pharmacokinetic studies can significantly improve the accuracy and reliability of experimental data by minimizing variability.[1][2]

Applications

• Internal Standard in Bioanalytical Methods: MeSA 2-O-b-D-glucoside-d7 is an excellent internal standard for the quantification of MeSA 2-O-b-D-glucoside in biological matrices such as plasma, urine, and tissue homogenates using liquid chromatography-mass spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring similar extraction recovery and ionization efficiency, which corrects for matrix effects and instrumental variability.[3]

• Pharmacokinetic and Metabolite Profiling: As a tracer, MeSA 2-O-b-D-glucoside-d7 can be administered to animal models to study the absorption, distribution, metabolism, and excretion (ADME) of methyl salicylate glycosides. The deuterium label allows for the sensitive and specific tracking of the parent compound and its metabolites.

• Investigating the Kinetic Isotope Effect: By comparing the pharmacokinetic profiles of MeSA 2-O-b-D-glucoside and its deuterated analog, researchers can investigate the impact of deuterium substitution on the drug's metabolism and clearance. This can provide insights into the sites of metabolic vulnerability and the enzymes involved in the biotransformation of the compound.[4][5]

Data Presentation

The following table presents a hypothetical, yet representative, summary of pharmacokinetic parameters for MeSA 2-O-b-D-glucoside following oral administration in a rat model. This data is for illustrative purposes to demonstrate how results from a pharmacokinetic study using MeSA 2-O-b-D-glucoside-d7 as an internal standard would be presented.

Parameter	Unit	MeSA 2-O-b-D-glucoside (Mean ± SD, n=6)
Cmax (Maximum Plasma Concentration)	ng/mL	1500 ± 250
Tmax (Time to Cmax)	h	1.5 ± 0.5
AUC(0-t) (Area Under the Curve)	ng·h/mL	7500 ± 1200
t½ (Elimination Half-life)	h	4.2 ± 0.8
CL/F (Apparent Total Clearance)	L/h/kg	0.8 ± 0.15

Experimental Protocols

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical in vivo study to determine the pharmacokinetic profile of MeSA 2-O-b-D-glucoside following oral administration to rats, using MeSA 2-O-b-D-glucoside-d7 as an internal standard for bioanalysis.

Materials:

• MeSA 2-O-b-D-glucoside (Test Compound)

• MeSA 2-O-b-D-glucoside-d7 (Internal Standard)

• Vehicle for formulation (e.g., 0.5% carboxymethylcellulose in water)

• Male Sprague-Dawley rats (250-300 g)

• Oral gavage needles

• Blood collection tubes (e.g., EDTA-coated microcentrifuge tubes)

• Centrifuge

• LC-MS/MS system

Procedure:

• Animal Acclimation and Dosing:

  • Acclimate rats to the housing conditions for at least one week prior to the experiment.

  • Fast the animals overnight (with free access to water) before dosing.

  • Prepare a formulation of the test compound in the chosen vehicle at the desired concentration.

  • Administer a single oral dose of MeSA 2-O-b-D-glucoside to each rat via oral gavage.

• Blood Sampling:

  • Collect blood samples (approximately 100-200 µL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dose.

  • Collect blood into EDTA-coated tubes to prevent coagulation.

• Plasma Preparation:

  • Centrifuge the blood samples at approximately 2000 x g for 10 minutes at 4°C to separate the plasma.

  • Carefully transfer the supernatant (plasma) to clean, labeled microcentrifuge tubes.

  • Store the plasma samples at -80°C until bioanalysis.

Bioanalytical Method using LC-MS/MS

This protocol describes the quantification of MeSA 2-O-b-D-glucoside in rat plasma using a validated LC-MS/MS method with MeSA 2-O-b-D-glucoside-d7 as the internal standard.

Materials and Equipment:

• Rat plasma samples from the PK study

• MeSA 2-O-b-D-glucoside (for calibration standards and quality controls)

• MeSA 2-O-b-D-glucoside-d7 (Internal Standard working solution)

• Acetonitrile (ACN) with 0.1% formic acid

• Water with 0.1% formic acid

• Protein precipitation solvent (e.g., ACN)

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system)

• Analytical column (e.g., C18 column)

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of MeSA 2-O-b-D-glucoside and MeSA 2-O-b-D-glucoside-d7 in a suitable solvent (e.g., methanol).

  • Prepare a series of calibration standards by spiking blank rat plasma with known concentrations of MeSA 2-O-b-D-glucoside.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • Thaw the plasma samples, calibration standards, and QCs on ice.

  • To a 50 µL aliquot of each plasma sample, standard, or QC, add 10 µL of the MeSA 2-O-b-D-glucoside-d7 internal standard working solution and vortex briefly.

  • Add 150 µL of cold acetonitrile to precipitate the plasma proteins.

  • Vortex the samples vigorously for 1 minute.

  • Centrifuge the samples at 12,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new 96-well plate or autosampler vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS system with an appropriate analytical column and mobile phases.

  • Develop a gradient elution method to achieve chromatographic separation of the analyte and internal standard.

  • Optimize the mass spectrometer settings for the detection of MeSA 2-O-b-D-glucoside and MeSA 2-O-b-D-glucoside-d7 using multiple reaction monitoring (MRM).

  • Inject the prepared samples onto the LC-MS/MS system.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards using a weighted linear regression.

  • Determine the concentration of MeSA 2-O-b-D-glucoside in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for a pharmacokinetic study.

Caption: Bioanalytical workflow for plasma sample analysis.

Conclusion

MeSA 2-O-b-D-glucoside-d7 is a critical tool for researchers in drug development and pharmacology. Its use as an internal standard ensures the accuracy and precision of bioanalytical methods, while its application as a tracer provides valuable insights into the pharmacokinetic and metabolic properties of methyl salicylate glycosides. The protocols and workflows provided here offer a comprehensive guide for the effective utilization of MeSA 2-O-b-D-glucoside-d7 in preclinical research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of MeSA 2-O-β-D-glucoside-d7 in Environmental Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl salicylate (MeSA) is a volatile organic compound naturally produced by a variety of plants, where it plays a role in plant defense signaling. Its glycosylated form, methyl salicylate 2-O-β-D-glucoside (MeSA-glucoside), is a non-volatile storage form. The presence and concentration of these compounds in the environment can provide insights into plant stress, plant-microbe interactions, and the fate of natural products in various ecosystems. MeSA 2-O-β-D-glucoside-d7 is the deuterium-labeled analogue of MeSA-glucoside and serves as an ideal internal standard for accurate quantification in complex environmental matrices such as soil, water, and sediment. Its use in isotope dilution methods minimizes the effects of matrix interference and variations in extraction efficiency, leading to highly accurate and precise measurements.

This document provides detailed application notes and protocols for the extraction and quantification of MeSA-glucoside in environmental samples using MeSA 2-O-β-D-glucoside-d7 as an internal standard, employing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following tables provide representative quantitative data for the analysis of MeSA-glucoside in various environmental samples. These values are based on typical concentrations reported for related salicylic acid derivatives in environmental matrices and are intended to serve as a guideline for researchers.

Table 1: Typical Concentrations of MeSA-glucoside in Environmental Water Samples

Sample Type	Concentration Range (ng/L)	Method of Analysis
River Water	5 - 50	LC-MS/MS
Agricultural Runoff	20 - 200	LC-MS/MS
Groundwater	< 5 - 10	LC-MS/MS

Table 2: Typical Concentrations of MeSA-glucoside in Soil and Sediment Samples

Sample Type	Concentration Range (µg/kg)	Method of Analysis
Agricultural Soil	1 - 25	LC-MS/MS
Forest Soil	5 - 50	LC-MS/MS
River Sediment	2 - 15	LC-MS/MS

Experimental Protocols

Protocol 1: Extraction of MeSA-glucoside from Water Samples

This protocol describes the solid-phase extraction (SPE) of MeSA-glucoside from environmental water samples prior to LC-MS/MS analysis.

Materials:

• Water sample (1 L)

• MeSA 2-O-β-D-glucoside-d7 internal standard solution (10 ng/mL in methanol)

• Oasis HLB SPE cartridges (6 cc, 200 mg)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Filter the water sample through a 0.45 µm glass fiber filter to remove particulate matter.

• To 1 L of filtered water, add 100 µL of the MeSA 2-O-β-D-glucoside-d7 internal standard solution (final concentration 1 ng/L).

• Acidify the sample to pH 3.0 with formic acid.

• Condition the Oasis HLB SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water (pH 3.0). Do not allow the cartridge to go dry.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 10 mL/min.

• After the entire sample has been loaded, wash the cartridge with 5 mL of deionized water to remove any interfering salts.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 6 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of 50:50 methanol:water with 0.1% formic acid for LC-MS/MS analysis.

Protocol 2: Extraction of MeSA-glucoside from Soil and Sediment Samples

This protocol details the extraction of MeSA-glucoside from solid environmental matrices.

Materials:

• Soil or sediment sample (10 g, air-dried and sieved)

• MeSA 2-O-β-D-glucoside-d7 internal standard solution (100 ng/mL in methanol)

• Methanol (HPLC grade)

• Deionized water

• 0.1 M Phosphate buffer (pH 7.0)

• Centrifuge

• Rotary evaporator

• Solid Phase Extraction (SPE) materials as described in Protocol 1.

Procedure:

• Weigh 10 g of the homogenized soil/sediment sample into a 50 mL centrifuge tube.

• Spike the sample with 100 µL of the MeSA 2-O-β-D-glucoside-d7 internal standard solution (final concentration 1 µg/kg).

• Add 20 mL of 80:20 methanol:water and vortex for 1 minute.

• Sonicate the sample in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Decant the supernatant into a clean flask.

• Repeat the extraction (steps 3-6) two more times and combine the supernatants.

• Concentrate the combined extract to approximately 10 mL using a rotary evaporator at 40°C.

• Add 90 mL of deionized water to the concentrated extract and proceed with Solid Phase Extraction as described in Protocol 1, starting from step 3.

Protocol 3: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

MS/MS Conditions (Negative Ion Mode):

• Ion Source: Electrospray Ionization (ESI)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Multiple Reaction Monitoring (MRM) Transitions:

  • MeSA-glucoside: Precursor ion [M-H]⁻ m/z 313.1 -> Product ions (e.g., m/z 151.0 for the MeSA aglycone, m/z 121.0)

  • MeSA 2-O-β-D-glucoside-d7: Precursor ion [M-H]⁻ m/z 320.1 -> Product ions (e.g., m/z 155.0 for the labeled MeSA aglycone, m/z 125.0)

  • (Note: Specific product ions and collision energies should be optimized for the instrument in use.)

Quantification: Quantification is performed by constructing a calibration curve using the peak area ratio of the analyte (MeSA-glucoside) to the internal standard (MeSA 2-O-β-D-glucoside-d7).

Mandatory Visualization

Caption: Experimental workflow for the analysis of MeSA-glucoside.

Caption: Potential environmental fate of MeSA 2-O-b-D-glucoside.

Application Note: Mass Spectrometric Analysis of MeSA 2-O-β-D-glucoside-d7

Abstract

This application note details the anticipated mass spectrometry fragmentation pattern of Methyl Salicylate 2-O-β-D-glucoside-d7 (MeSA 2-O-β-D-glucoside-d7) and provides a general protocol for its analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This deuterated internal standard is crucial for the accurate quantification of its non-deuterated counterpart, MeSA 2-O-β-D-glucoside, a significant metabolite in various biological and botanical matrices. The predicted fragmentation data and the outlined experimental workflow are intended to guide researchers in developing and validating quantitative analytical methods.

Introduction

Methyl salicylate (MeSA) and its glycosides play important roles in plant defense signaling and are of interest in pharmaceutical and food science. MeSA 2-O-β-D-glucoside is a common conjugate of salicylic acid, and its accurate quantification often necessitates the use of a stable isotope-labeled internal standard.[1][2] MeSA 2-O-β-D-glucoside-d7, with deuterium atoms incorporated into the glucoside moiety, serves as an ideal internal standard for mass spectrometry-based quantification, as it co-elutes with the analyte of interest but is distinguishable by its mass-to-charge ratio (m/z).[3] Understanding its fragmentation behavior in a mass spectrometer is essential for setting up sensitive and specific multiple reaction monitoring (MRM) methods.

Predicted Mass Spectrometry Fragmentation Pattern

While specific experimental fragmentation data for MeSA 2-O-β-D-glucoside-d7 is not widely published, a highly probable fragmentation pattern can be predicted based on the known fragmentation of similar structures, including non-deuterated methyl salicylate glucoside and general principles of glucoside fragmentation in mass spectrometry.[4][5][6]

The primary fragmentation event for O-glucosides in tandem mass spectrometry is the cleavage of the glycosidic bond, resulting in a neutral loss of the glucose moiety.[7] For the deuterated compound, this neutral loss will correspond to the mass of the d7-glucose. The remaining aglycone, methyl salicylate, will then undergo further fragmentation.

Table 1: Predicted m/z Values for Precursor and Product Ions of MeSA 2-O-β-D-glucoside-d7 in Positive and Negative Ion Modes.

Ion Mode	Ion Type	Predicted m/z	Description
Positive	[M+H]⁺	322.1	Protonated parent molecule.
Positive	[M+Na]⁺	344.1	Sodiated parent molecule.
Positive	Fragment	153.1	[Aglycone+H]⁺; Protonated methyl salicylate resulting from the neutral loss of d7-glucose (169 Da).
Positive	Fragment	121.0	[Aglycone+H - CH₃OH]⁺; Loss of methanol from the protonated methyl salicylate.
Negative	[M-H]⁻	320.1	Deprotonated parent molecule.
Negative	Fragment	151.0	[Aglycone-H]⁻; Deprotonated methyl salicylate resulting from the neutral loss of d7-glucose (169 Da).
Negative	Fragment	136.0	[Salicylate]⁻; Loss of the methyl group from the deprotonated aglycone.
Negative	Fragment	92.0	[Phenoxide]⁻; Decarboxylation of the salicylate ion.

Note: The exact masses will depend on the specific deuterium labeling pattern.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a general framework for the analysis of MeSA 2-O-β-D-glucoside-d7. Optimization of these parameters may be required for specific applications and instrumentation.

1. Sample Preparation (from plant tissue)

• Homogenize 50-100 mg of frozen, ground plant tissue in 1 mL of 80% methanol.

• Add MeSA 2-O-β-D-glucoside-d7 internal standard to a final concentration of 100 ng/mL.

• Vortex the mixture for 1 minute.

• Sonicate for 15 minutes in a cold water bath.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.[2]

• Collect the supernatant and filter through a 0.22 µm PTFE filter before LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate at 5% B for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Desolvation Gas Flow: 800 L/hr.

• Collision Gas: Argon.

• MRM Transitions: Based on the predicted fragmentation pattern in Table 1. For quantitative analysis, at least two transitions should be monitored for both the analyte and the internal standard.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Salicylic acid carboxyl glucosyltransferase UGT87E7 regulates disease resistance in Camellia sinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Understanding the fragmentation of glucose in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. uab.edu [uab.edu]
• 7. Structural Characterization of Flavonoid Glycoconjugates and Their Derivatives with Mass Spectrometric Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MeSA 2-O-β-D-glucoside-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of MeSA 2-O-β-D-glucoside-d7 as an internal standard in quantitative analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS).

Introduction

Stable isotope-labeled internal standards are the gold standard for accurate and precise quantification in mass spectrometry.[1][2][3] Deuterated standards, such as MeSA 2-O-β-D-glucoside-d7, are chemically almost identical to the analyte of interest, MeSA 2-O-β-D-glucoside, and thus exhibit similar behavior during sample preparation, chromatography, and ionization.[4] This co-elution and similar ionization efficiency allow for the correction of variability introduced during the analytical workflow, including sample loss during extraction, injection volume variations, and matrix effects.[1][2][4] MeSA 2-O-β-D-glucoside-d7 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside and can be used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[5]

Key Experimental Considerations

The optimal concentration of the internal standard is crucial for achieving accurate and reliable quantitative results. It is essential to add a known and consistent amount of the internal standard to all samples, including calibration standards and quality controls, early in the sample preparation process. This ensures that the internal standard experiences the same processing as the analyte.

The concentration of MeSA 2-O-β-D-glucoside-d7 should be optimized during method development to be within the linear range of the instrument's detector and ideally provide a similar signal response to the expected concentration range of the native analyte.

Experimental Protocol: Determination of Optimal Internal Standard Concentration

This protocol outlines a general procedure for determining the appropriate spiking concentration of MeSA 2-O-β-D-glucoside-d7 for a quantitative LC-MS/MS method.

1. Materials:

• MeSA 2-O-β-D-glucoside-d7

• MeSA 2-O-β-D-glucoside (native analyte)

• LC-MS grade solvents (e.g., methanol, acetonitrile, water)

• Formic acid or ammonium acetate (for mobile phase modification)

• Blank matrix (e.g., plasma, tissue homogenate) relevant to the study

• Standard laboratory glassware and pipettes

• LC-MS/MS system

2. Preparation of Stock Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve MeSA 2-O-β-D-glucoside in a suitable solvent (e.g., methanol) to prepare a 1 mg/mL stock solution.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve MeSA 2-O-β-D-glucoside-d7 in the same solvent to prepare a 1 mg/mL stock solution.

3. Preparation of Working Solutions:

• Calibration Curve Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution with the blank matrix to cover the expected concentration range of the analyte in the study samples.

• Internal Standard Working Solutions: Prepare a series of working solutions of MeSA 2-O-β-D-glucoside-d7 at different concentrations (e.g., 1 ng/mL, 10 ng/mL, 50 ng/mL, 100 ng/mL, 500 ng/mL) in the analysis solvent (e.g., 50:50 methanol:water).

4. Sample Preparation and Spiking:

• For each calibration standard and blank matrix sample, take a fixed volume (e.g., 100 µL).

• Spike each sample with a small, fixed volume (e.g., 10 µL) of one of the internal standard working solutions.

• Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Evaporate the solvent and reconstitute the sample in the mobile phase.

5. LC-MS/MS Analysis:

• Develop an LC-MS/MS method to separate and detect both the native analyte and the deuterated internal standard. Optimize the mass spectrometry parameters (e.g., precursor and product ions, collision energy) for both compounds.

• Inject the prepared samples and analyze them using the developed LC-MS/MS method.

6. Data Analysis and Optimization:

• For each concentration of the internal standard, plot the peak area ratio (analyte peak area / internal standard peak area) against the known concentration of the analyte for the calibration standards.

• Evaluate the linearity of the calibration curves (R² > 0.99 is desirable).

• Select the internal standard concentration that provides a stable and consistent response across the calibration range and results in a peak area that is roughly in the mid-range of the detector's linear response. The chosen concentration should also be high enough to be detected reliably but not so high that it causes detector saturation.

Quantitative Data Summary

The following table provides a hypothetical example of data that could be generated during the optimization of the internal standard concentration. The actual data will depend on the specific matrix, instrumentation, and experimental conditions.

Internal Standard Concentration (ng/mL)	Analyte Concentration Range (ng/mL)	Calibration Curve Linearity (R²)	Observations
1	0.1 - 100	0.985	Poor linearity at higher analyte concentrations due to disparate signal intensities.
10	0.1 - 100	0.998	Good linearity and consistent response across the calibration range.
50	0.1 - 100	0.997	Good linearity, but internal standard signal may be excessively high for low analyte concentrations.
100	0.1 - 100	0.995	Potential for ion suppression of the analyte at higher concentrations of the internal standard.

Salicylic Acid Biosynthesis and Metabolism Pathway

Methyl salicylate (MeSA) is a volatile organic compound derived from salicylic acid (SA), a key signaling molecule in plants involved in defense against pathogens.[6][7] SA is synthesized from chorismate through two primary pathways: the isochorismate (IC) pathway and the phenylalanine ammonia-lyase (PAL) pathway.[6][8] SA can be converted to MeSA by a methyltransferase. This volatile form can act as a long-distance signal.[7][9] MeSA can be converted back to SA, and SA can be further metabolized, for instance, by glycosylation to form salicylic acid 2-O-β-D-glucoside.[6]

Caption: Salicylic Acid Biosynthesis and Metabolism Pathway.

Experimental Workflow for Quantitative Analysis using MeSA 2-O-β-D-glucoside-d7

The following diagram illustrates a typical workflow for the quantification of an analyte using a deuterated internal standard like MeSA 2-O-β-D-glucoside-d7.

Caption: Quantitative Analysis Workflow with Internal Standard.

References

• 1. scispace.com [scispace.com]
• 2. waters.com [waters.com]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. medchemexpress.com [medchemexpress.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Methyl salicylate - Wikipedia [en.wikipedia.org]
• 8. Salicylic acid signal transduction: the initiation of biosynthesis, perception and transcriptional reprogramming - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Salicylic Acid Biosynthesis and Metabolism: A Divergent Pathway for Plants and Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

MeSA 2-O-b-D-glucoside-d7 deuterium exchange issues in mass spectrometry

Welcome to the technical support center for MeSA 2-O-b-D-glucoside-d7. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common issues related to deuterium exchange in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What is MeSA 2-O-b-D-glucoside-d7 and what are its common applications?

MeSA 2-O-b-D-glucoside-d7 is the deuterium-labeled version of MeSA 2-O-b-D-glucoside.[1][2][3][4] It is primarily used as an internal standard in quantitative analysis by mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS), to improve the accuracy and precision of analytical methods.[1][5] The deuterium labels allow for differentiation from the unlabeled analyte.

Q2: What is deuterium exchange and why is it a concern when using MeSA 2-O-b-D-glucoside-d7?

Deuterium exchange, also known as back-exchange, is a chemical process where deuterium atoms on a labeled compound are replaced by hydrogen atoms from the surrounding solvent or sample matrix.[6][7] This can be a significant issue when using deuterated internal standards like MeSA 2-O-b-D-glucoside-d7 as it can lead to a decrease in the signal of the deuterated standard and an increase in the signal of the unlabeled analyte, compromising the accuracy of quantification.[8]

Q3: Which deuterium atoms on MeSA 2-O-b-D-glucoside-d7 are most susceptible to exchange?

Deuterium atoms on hydroxyl (-OH) and methoxy (-OCH3) groups are generally more susceptible to exchange, especially under acidic or basic conditions.[7] While the d7 label in MeSA 2-O-b-D-glucoside-d7 is intended to be on stable positions, the specific labeling pattern should be confirmed with the supplier. Deuterium on aromatic rings are typically more stable.[9]

Q4: What are the primary factors that promote deuterium exchange?

Several factors can influence the rate of deuterium exchange, including:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms.[7][10] The minimum rate of exchange for many compounds is often found in a narrow pH range, typically around pH 2.5.[11]

• Temperature: Higher temperatures increase the rate of chemical reactions, including deuterium exchange.[11][12]

• Solvent Composition: The presence of protic solvents (e.g., water, methanol) is necessary for exchange to occur.

• Exposure Time: The longer the deuterated standard is exposed to conditions that promote exchange, the greater the extent of back-exchange will be.[13]

Troubleshooting Guides

Issue: Inaccurate or Inconsistent Quantitative Results

Symptom: You observe poor accuracy, precision, or high variability in your quantitative results when using MeSA 2-O-b-D-glucoside-d7 as an internal standard.

Possible Cause 1: Deuterium Exchange

• How to Diagnose:

  • Full Scan Mass Spectrum: Acquire a full scan mass spectrum of a sample containing only the MeSA 2-O-b-D-glucoside-d7 internal standard prepared in your sample matrix and mobile phase.

  • Monitor for Isotopic Distribution: Look for the appearance of ions with lower m/z values corresponding to the loss of one or more deuterium atoms (M+6, M+5, etc.).

  • Compare with Neat Solution: Compare the isotopic distribution of the standard in the sample matrix to its distribution in a neat, aprotic solvent. A significant shift towards lower masses in the matrix indicates exchange.

• Solutions:

  • Optimize pH: Adjust the pH of your sample diluent and mobile phase to a range where exchange is minimized (typically pH 2.25-2.5).[11]

  • Control Temperature: Maintain low temperatures (0-4 °C) during sample preparation, storage, and analysis.[11][12] Use a cooled autosampler and column compartment.

  • Minimize Exposure Time: Reduce the time samples are stored in solution before analysis.

  • Alternative Solvents: If possible, use less protic solvents for sample preparation, though this is often limited by the analytical method.

Possible Cause 2: Chromatographic Isotope Effect

• How to Diagnose:

  • Overlay Chromatograms: Overlay the chromatograms of the unlabeled analyte and the deuterated internal standard. A slight shift in retention time for the deuterated compound is common, but a significant separation can be problematic.[6][7] Deuterated compounds often elute slightly earlier in reversed-phase chromatography.[6]

• Solutions:

  • Adjust Chromatography: Modify the chromatographic conditions (e.g., gradient, flow rate, column chemistry) to achieve better co-elution of the analyte and internal standard.[9]

  • Consider a Different Labeled Standard: If co-elution cannot be achieved, a standard with a different labeling pattern or a ¹³C-labeled standard might be necessary.[7][14]

Issue: Drifting Internal Standard Signal

Symptom: The peak area or height of the MeSA 2-O-b-D-glucoside-d7 internal standard is not consistent across an analytical run.

Possible Cause: Ongoing Deuterium Exchange in the Autosampler

• How to Diagnose:

  • Re-inject the First Sample: At the end of a sequence, re-inject the first sample and compare the internal standard response to the initial injection. A significant decrease in the signal suggests degradation or exchange over time.

  • Incubation Study: Prepare a sample and analyze it at several time points (e.g., 0, 2, 4, 8, 24 hours) while it is kept in the autosampler. A progressive decrease in the deuterated signal and an increase in the signal of partially deuterated or unlabeled species would confirm time-dependent exchange.

• Solutions:

  • Maintain Low Autosampler Temperature: Set the autosampler temperature to the lowest practical temperature (e.g., 4 °C) to slow down the exchange process.[11]

  • Limit Batch Size: Analyze samples in smaller batches to minimize the time the last samples spend in the autosampler.

  • Prepare Samples Just Before Analysis: If the exchange is rapid, prepare samples immediately before injection.

Quantitative Data Summary

The following tables provide hypothetical data to illustrate the impact of experimental conditions on deuterium exchange. Actual results may vary.

Table 1: Expected vs. Observed m/z Values for MeSA 2-O-b-D-glucoside-d7 Under Exchange Conditions

Species	Expected m/z (Monoisotopic)	Observed m/z (Example)	Interpretation
Unlabeled MeSA 2-O-b-D-glucoside	314.1	314.1	Analyte
MeSA 2-O-b-D-glucoside-d7	321.1	321.1	Intact Internal Standard
MeSA 2-O-b-D-glucoside-d6	-	320.1	Loss of 1 Deuterium
MeSA 2-O-b-D-glucoside-d5	-	319.1	Loss of 2 Deuteriums
MeSA 2-O-b-D-glucoside-d4	-	318.1	Loss of 3 Deuteriums

Table 2: Influence of pH and Temperature on Deuterium Exchange Rate (Hypothetical)

Condition	pH	Temperature (°C)	% Deuterium Loss (after 24h)
A	7.0	25	35%
B	7.0	4	10%
C	2.5	25	15%
D	2.5	4	< 2%
E	9.0	25	50%
F	9.0	4	20%

Experimental Protocols

Protocol 1: Assessing Deuterium Exchange of MeSA 2-O-b-D-glucoside-d7

Objective: To determine the extent of deuterium back-exchange in a given sample matrix and mobile phase.

Methodology:

• Sample Preparation:

  • Prepare a solution of MeSA 2-O-b-D-glucoside-d7 at your working concentration in a neat, aprotic solvent (e.g., acetonitrile) as a control.

  • Prepare a second solution of the internal standard at the same concentration in your sample matrix (e.g., plasma, urine) that has been processed using your standard extraction procedure.

  • Prepare a third solution of the internal standard in your initial mobile phase composition.

• Incubation: Incubate all three samples under conditions that mimic your analytical run (e.g., in the autosampler at a set temperature).

• Analysis:

  • Inject the control sample at the beginning of the analysis to obtain a baseline isotopic profile.

  • Inject the matrix and mobile phase samples at various time points (e.g., t=0, 2, 4, 8, 24 hours).

• Data Evaluation:

  • Acquire full scan mass spectra for each injection.

  • Monitor the ion signals corresponding to the fully deuterated standard (M+7) and any species that have lost deuterium (M+6, M+5, etc.).

  • Calculate the percentage of deuterium loss over time by comparing the peak areas of the exchanged species to the total isotopic cluster area.

Protocol 2: Minimizing Deuterium Exchange During Sample Analysis

Objective: To implement procedures to reduce deuterium back-exchange during an analytical run.

Methodology:

• pH Control:

  • Prepare all aqueous solutions, including mobile phases and sample diluents, and adjust the pH to the optimal range (typically 2.25-2.5) using a volatile buffer like formic acid.[11]

  • Verify the pH of the final solutions before use.

• Temperature Control:

  • Pre-chill all sample tubes, vials, and solvents to 0-4 °C before use.[11]

  • Perform all sample preparation steps on ice or in a cold room.

  • Set the autosampler temperature to 4 °C or the lowest possible setting.

  • Use a column oven set to a low temperature, if compatible with the chromatography. Sub-zero chromatography can also be considered for maximum reduction of back-exchange.[12]

• Time Management:

  • Prepare samples in smaller batches to minimize the time they are stored before analysis.

  • If possible, schedule the analytical sequence to run immediately after sample preparation.

• System Optimization:

  • Use an LC system with minimal dead volume to reduce the time the sample is exposed to the mobile phase before reaching the column.[13]

  • Develop a rapid chromatographic method to shorten the overall run time.[13]

Visualizations

Caption: Troubleshooting workflow for deuterium exchange.

Caption: Workflow to minimize deuterium exchange.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Chromatography at -30 °C for Reduced Back-Exchange, Reduced Carryover, and Improved Dynamic Range for Hydrogen-Deuterium Exchange Mass Spectrometry | NIST [nist.gov]
• 13. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing LC Gradient for MeSA 2-O-β-D-glucoside-d7 Separation

Welcome to the technical support center for the optimization of liquid chromatography (LC) methods for the separation of Methyl Salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) and its deuterated internal standard, MeSA 2-O-β-D-glucoside-d7. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving robust and reproducible separations.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting point for an HPLC gradient to separate MeSA 2-O-β-D-glucoside and its deuterated analog?

A2: A good starting point for method development is a reversed-phase separation on a C18 column.[1] A gradient elution with a mobile phase consisting of an aqueous component with an acid modifier (e.g., 0.1% formic or phosphoric acid) and an organic component (e.g., acetonitrile or methanol) is recommended.[1] A scouting gradient, such as 5-95% organic solvent over 20-30 minutes, can be employed to determine the approximate elution time of the analytes.

Q2: Will there be a significant retention time difference between MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d7?

A2: The retention time difference between deuterated and non-deuterated isotopologues is typically small but can be observable. In some cases, the deuterated compound may elute slightly earlier (normal isotope effect) or later (inverse isotope effect) than the non-deuterated compound.[2] The magnitude of this separation can be influenced by the mobile phase composition and stationary phase chemistry.[2] For quantitative analysis using the deuterated compound as an internal standard, baseline separation is not always necessary, but consistent peak shape and resolution are important.

Q3: What are the best detection methods for MeSA 2-O-β-D-glucoside and its deuterated analog?

A3: Both UV-Vis and mass spectrometry (MS) are suitable detection methods. For UV detection, a photodiode array (PDA) detector can be used to monitor the absorbance at the lambda max of methyl salicylate, which is around 304 nm.[3] Mass spectrometry, particularly tandem MS (MS/MS), offers higher selectivity and sensitivity, which is advantageous for complex matrices and low concentration samples.[4][5]

Q4: How can I improve peak shape for these compounds?

A4: Poor peak shape (e.g., tailing or fronting) can often be addressed by optimizing the mobile phase pH. The addition of a small amount of acid, such as formic acid or acetic acid, to the mobile phase can help to suppress the ionization of any residual silanol groups on the stationary phase and improve the peak shape of acidic analytes. Adjusting the concentration of the organic solvent in the sample diluent to match the initial mobile phase conditions can also prevent peak distortion.

Troubleshooting Guide

This guide addresses common issues encountered during the LC separation of MeSA 2-O-β-D-glucoside and its deuterated internal standard.

Problem	Possible Causes	Solutions
Poor Resolution / Co-elution	Gradient is too steep.	Decrease the gradient slope around the elution time of the analytes. A shallower gradient provides more time for the compounds to interact with the stationary phase, improving separation.
Inappropriate mobile phase.	If using acetonitrile, try substituting with methanol, or vice versa. Different organic solvents can alter selectivity and improve resolution.
Non-optimal column chemistry.	Consider a different stationary phase, such as a phenyl-hexyl or a column with a different C18 bonding chemistry.
Shifting Retention Times	Inadequate column equilibration.	Ensure the column is fully equilibrated with the initial mobile phase conditions between injections. A general rule is to equilibrate with at least 10 column volumes.
Mobile phase composition change.	Prepare fresh mobile phase daily and keep solvent bottles capped to prevent evaporation of the more volatile organic component.
Fluctuating column temperature.	Use a column oven to maintain a constant and consistent temperature. Even small temperature variations can lead to retention time shifts.
High Backpressure	Blockage in the system.	Check for blockages in the guard column, column inlet frit, or tubing. Filtering samples and mobile phases can help prevent this.
Precipitated buffer in the mobile phase.	Ensure the buffer is fully dissolved in the mobile phase and is compatible with the organic solvent concentration.
Ghost Peaks or Carryover	Contamination in the injection system.	Clean the autosampler needle and injection port.
Carryover from a previous injection.	Implement a needle wash step in the injection sequence. Injecting a blank after a high-concentration sample can help identify carryover.

Experimental Protocols

General LC Method Development Workflow

A systematic approach is crucial for developing a robust LC method. The following workflow outlines the key steps.

A logical workflow for LC method development.

Sample Preparation from Plant Material

For the analysis of MeSA 2-O-β-D-glucoside from plant tissues, a common extraction procedure is as follows:

• Homogenize the plant tissue in liquid nitrogen.

• Extract the homogenized tissue with a methanol/water solution (e.g., 90% methanol).[6]

• Centrifuge the sample to pellet the solid material.

• Collect the supernatant containing the analytes.

• For total salicylic acid glucoside content, an enzymatic or acid hydrolysis step can be included to cleave the glucose moiety.[6]

• The extract can be further purified using solid-phase extraction (SPE) if necessary.

• Finally, the sample is reconstituted in the initial mobile phase before injection.

Example Starting LC Gradient Conditions

The following table provides a starting point for the LC gradient. This should be optimized based on the results of a scouting run.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water[1]
Mobile Phase B	Acetonitrile[1]
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 304 nm[3] or MS
Gradient Program
Time (min)	%B
0.0	20
20.0	80
25.0	80
25.1	20
30.0	20

Troubleshooting Logic Diagram

When encountering separation issues, a logical approach to troubleshooting is essential. The following diagram illustrates a decision-making process for addressing common problems.

A decision tree for troubleshooting common LC issues.

References

• 1. Pharmacokinetics of methyl salicylate-2-O-β-D-lactoside, a novel salicylic acid analog isolated from Gaultheria yunnanensis, in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation of undeuterated and partially deuterated enantioisotopologues of some amphetamine derivatives on achiral and polysaccharide-based chiral columns in high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. turkjps.org [turkjps.org]
• 4. researchgate.net [researchgate.net]
• 5. The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Salicylic acid (SA) extraction protocol - CRC en immunité végétale - Hugo Germain - UQTR [oraprdnt.uqtr.uquebec.ca]

Technical Support Center: Analysis of MeSA 2-O-β-D-glucoside-d7

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering matrix effects during the analysis of MeSA 2-O-β-D-glucoside-d7 in complex biological samples via liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of MeSA 2-O-β-D-glucoside-d7, providing actionable steps to identify and resolve the problems.

Q1: My MeSA 2-O-β-D-glucoside-d7 signal intensity is low and inconsistent when analyzing biological samples like plasma or urine. What is the likely cause?

Low and inconsistent signal intensity are common indicators of matrix effects, particularly ion suppression.[1][2] Endogenous components from complex matrices, such as phospholipids or salts, can co-elute with your analyte and interfere with its ionization in the mass spectrometer's ion source, leading to a suppressed and variable signal.[3] This directly impacts the accuracy, precision, and sensitivity of your analytical method.[4]

Q2: How can I definitively confirm that matrix effects are impacting my MeSA 2-O-β-D-glucoside-d7 analysis?

There are two primary methods to assess the presence and magnitude of matrix effects: the post-extraction spike experiment and the post-column infusion technique.

• Post-Extraction Spike: This is a quantitative method to measure the extent of ion suppression or enhancement.[1][2] It involves comparing the peak area of the analyte in a clean solution to its peak area when spiked into an extracted blank matrix sample. A significant difference between these signals points to matrix effects.[1]

• Post-Column Infusion: This is a qualitative method to identify regions in the chromatogram where matrix effects occur.[4] It involves infusing a constant flow of MeSA 2-O-β-D-glucoside-d7 solution directly into the mass spectrometer while a blank, extracted matrix sample is injected onto the LC column. Any dips or peaks in the baseline signal indicate the retention times where co-eluting matrix components cause ion suppression or enhancement.[4]

Q3: I have confirmed matrix effects in my assay. What are the initial steps to mitigate them?

Once matrix effects are confirmed, a systematic approach involving sample preparation and chromatography is recommended.

• Improve Sample Preparation: The primary goal is to remove interfering endogenous components before analysis.[3]

  • Protein Precipitation (PPT): A rapid but non-selective method. While it removes proteins, many other matrix components, like phospholipids, may remain.

  • Liquid-Liquid Extraction (LLE): Offers better selectivity than PPT by partitioning the analyte into an immiscible solvent, leaving many interferences behind.

  • Solid-Phase Extraction (SPE): A highly effective and selective technique that can significantly clean up the sample by retaining the analyte while washing away interfering compounds.[3]

  • Phospholipid Depletion: Specialized plates and cartridges, such as HybridSPE-Phospholipid, are designed to specifically remove phospholipids, a major cause of matrix effects in plasma and serum samples.

• Optimize Chromatographic Separation: Modifying your LC method can separate MeSA 2-O-β-D-glucoside-d7 from co-eluting matrix components.[1] This can be achieved by adjusting the mobile phase composition, changing the gradient profile, or selecting a different column chemistry (e.g., C18, C8).[1][5]

Q4: Can changing my ionization source or its settings help reduce matrix effects?

Yes, in some cases. While Electrospray Ionization (ESI) is widely used, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for certain compounds. Additionally, within ESI, reducing the flow rate can sometimes decrease the severity of ion suppression. It is also beneficial to use a divert valve to direct the flow from the column to waste during the initial and final parts of the run when highly retained or unretained matrix components may elute, thus minimizing ion source contamination.[6]

Frequently Asked Questions (FAQs)

Q5: What is the best internal standard to use for MeSA 2-O-β-D-glucoside-d7 quantification to compensate for matrix effects?

The most effective internal standard (IS) is a stable isotope-labeled (SIL) version of the analyte itself.[4][7] In this case, since you are analyzing the d7-labeled compound, an ideal internal standard would be a different stable isotope-labeled version of MeSA 2-O-β-D-glucoside (e.g., ¹³C or ¹⁵N labeled). A SIL-IS co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate correction and reliable quantification.[7] If a different SIL-IS is unavailable, using a structurally similar compound that elutes close to the analyte is the next best option.

Q6: I do not have a stable isotope-labeled internal standard. How can I achieve accurate quantification?

If a SIL-IS is not available, the recommended approach is to use a matrix-matched calibration curve.[2][7] This involves preparing your calibration standards in a blank biological matrix that is identical to your samples (e.g., blank plasma, blank urine). This ensures that the standards and the samples experience the same degree of matrix effect, allowing for more accurate quantification.[2]

Q7: My retention time for MeSA 2-O-β-D-glucoside-d7 is shifting between injections. Could this be related to matrix effects?

Yes, significant matrix effects can sometimes lead to shifts in retention time.[7] High concentrations of matrix components can alter the column chemistry or the interaction of the analyte with the stationary phase.[7] However, retention time shifts are more commonly caused by other issues such as column degradation, changes in mobile phase composition, fluctuating flow rates, or system leaks.[5] It is crucial to investigate these potential chromatographic issues first.

Q8: What are "absolute" versus "relative" matrix effects?

• Absolute Matrix Effect: This refers to the difference in signal response of an analyte when it is in a clean solvent compared to when it is in an extracted biological matrix. This is what is typically measured in a post-extraction spike experiment.

• Relative Matrix Effect: This describes the variation in the absolute matrix effect observed across different lots or sources of a biological matrix (e.g., plasma from different individuals). It is a critical parameter to assess during method validation to ensure the method is robust and reliable for analyzing diverse samples.

Experimental Protocols

Protocol: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

This protocol provides a method to quantify the impact of matrix effects on the analysis of MeSA 2-O-β-D-glucoside-d7.

1. Sample Preparation:

• Set A (Neat Solution): Prepare a standard solution of MeSA 2-O-β-D-glucoside-d7 in the final reconstitution solvent at a known concentration (e.g., mid-range of your calibration curve).

• Set B (Post-extraction Spike): Take a blank biological matrix (e.g., plasma, urine) and process it using your established sample preparation method (e.g., protein precipitation, LLE, or SPE). After the final evaporation step, spike the dried extract with the same amount of MeSA 2-O-β-D-glucoside-d7 as in Set A, and reconstitute in the final solvent.

• Set C (Pre-extraction Spike - for Recovery): Spike the blank biological matrix with MeSA 2-O-β-D-glucoside-d7 before starting the extraction process. This set is used to determine the overall recovery of the extraction method.

2. LC-MS/MS Analysis:

• Analyze multiple replicates (n≥3) of each set under the same LC-MS/MS conditions.

3. Data Analysis:

• Calculate the average peak area for each set.

• The matrix effect (ME) is calculated as follows:

  • ME (%) = (Average Peak Area of Set B / Average Peak Area of Set A) * 100

• The recovery (RE) is calculated as follows:

  • RE (%) = (Average Peak Area of Set C / Average Peak Area of Set B) * 100

Table 1: Interpretation of Matrix Effect Calculation

ME (%) Value	Interpretation
100%	No matrix effect
< 100%	Ion Suppression
> 100%	Ion Enhancement

Table 2: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Method	Typical Matrix Effect Reduction	Selectivity	Throughput
Protein Precipitation	Low to Moderate	Low	High
Liquid-Liquid Extraction	Moderate to High	Moderate	Moderate
Solid-Phase Extraction	High	High	Low to Moderate
Phospholipid Depletion	Very High (for phospholipids)	High (for phospholipids)	High

Visualizations

Caption: A decision tree for troubleshooting matrix effects.

Caption: Workflow for quantifying matrix effects and recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. zefsci.com [zefsci.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

MeSA 2-O-b-D-glucoside-d7 stability in different storage conditions

This technical support center provides guidance on the stability and handling of MeSA 2-O-b-D-glucoside-d7 for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the recommended long-term storage conditions for MeSA 2-O-b-D-glucoside-d7?

For optimal stability, MeSA 2-O-b-D-glucoside-d7 should be stored as a solid powder at -20°C. Under these conditions, the compound is expected to be stable for up to three years. If the compound is in a solvent, it is recommended to store it at -80°C for up to six months, or at -20°C for up to one month. To minimize degradation from repeated freeze-thaw cycles, it is advisable to prepare single-use aliquots.

Q2: My analytical results show a lower than expected concentration of MeSA 2-O-b-D-glucoside-d7. What could be the cause?

A lower than expected concentration can be indicative of degradation. The glycosidic bond in MeSA 2-O-b-D-glucoside-d7 is susceptible to hydrolysis, which can be accelerated by acidic or alkaline conditions. The parent compound, methyl salicylate, is also known to be sensitive to air, light, and moisture. Ensure that the compound has been stored under the recommended conditions and handled under an inert atmosphere whenever possible.

Q3: I am observing unexpected peaks in my chromatogram when analyzing MeSA 2-O-b-D-glucoside-d7. What could these be?

Unexpected peaks are likely degradation products. The primary degradation pathway for MeSA 2-O-b-D-glucoside-d7 is hydrolysis, which would result in the formation of deuterated salicylic acid and glucose. Another possibility is the hydrolysis of the methyl ester group, which would yield the corresponding carboxylic acid. Photodegradation can also occur, leading to various byproducts. To identify these peaks, it is recommended to perform forced degradation studies under controlled stress conditions (e.g., acid, base, heat, light, oxidation) and analyze the resulting samples by LC-MS.

Q4: How can I prevent the degradation of MeSA 2-O-b-D-glucoside-d7 during my experiments?

To minimize degradation, follow these best practices:

• Storage: Adhere strictly to the recommended storage conditions.

• Handling: Allow the container to reach room temperature before opening to prevent condensation. Handle the compound in a dry, inert atmosphere (e.g., in a glovebox or under argon/nitrogen).

• Light Protection: Protect the compound from light by using amber vials or by wrapping containers in aluminum foil.

• pH Control: If working with solutions, maintain a neutral pH to minimize hydrolysis.

• Solvent Purity: Use high-purity, dry solvents for preparing solutions.

Stability Data Summary

The following table summarizes the expected stability of MeSA 2-O-b-D-glucoside-d7 under various storage conditions. Please note that this data is based on general knowledge of similar compounds and is for illustrative purposes. It is highly recommended to perform in-house stability studies for your specific application.

Storage Condition	Form	Temperature	Expected Stability	Potential Degradants
Long-Term	Solid	-20°C	Up to 3 years	Minimal
Short-Term	Solid	4°C	Up to 6 months	Minimal
Long-Term	In Solution	-80°C	Up to 6 months	Hydrolysis products
Short-Term	In Solution	-20°C	Up to 1 month	Hydrolysis products
Bench-Top	Solid	Room Temperature	< 24 hours	Gradual degradation
Bench-Top	In Solution	Room Temperature	< 8 hours	Hydrolysis, Photodegradation

Experimental Protocols

Protocol: Forced Degradation Study for MeSA 2-O-b-D-glucoside-d7

Objective: To investigate the degradation pathways of MeSA 2-O-b-D-glucoside-d7 under various stress conditions and to identify potential degradation products.

Materials:

• MeSA 2-O-b-D-glucoside-d7

• High-purity water

• Methanol (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Amber vials

• HPLC-UV/MS system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of MeSA 2-O-b-D-glucoside-d7 in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place 1 mL of the stock solution in an oven at 80°C for 48 hours.

  • Photodegradation: Expose 1 mL of the stock solution to a photostability chamber (ICH Q1B conditions) for a specified duration.

• Sample Analysis:

  • At appropriate time points, withdraw aliquots from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples, including an unstressed control, by a validated stability-indicating HPLC-UV/MS method.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with the control.

  • Identify and quantify the degradation products.

  • Use the mass spectrometry data to propose structures for the major degradants.

Visualizations

Technical Support Center: MeSA 2-O-β-D-glucoside-d7 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the analysis of MeSA 2-O-β-D-glucoside-d7.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for MeSA 2-O-β-D-glucoside-d7?

Peak tailing for polar, acidic compounds like MeSA 2-O-β-D-glucoside-d7 is often due to secondary interactions with the stationary phase.[1][2][3][4] The primary cause is typically the interaction of the analyte with acidic silanol groups on the surface of silica-based columns.[1][2][4] Other contributing factors can include a mismatch in pH between the sample solvent and the mobile phase, column contamination, or column overload.[5][6]

Q2: I am observing peak fronting. What are the likely causes?

Peak fronting is less common than tailing but can occur. Potential causes include high sample concentration leading to column overload, or a mismatch between the sample solvent and the mobile phase where the sample is dissolved in a stronger solvent.[6][7][8] Physical issues with the column, such as a void or collapse of the packing bed, can also lead to fronting.[9][10]

Q3: My peak for MeSA 2-O-β-D-glucoside-d7 is split. What should I investigate?

Split peaks can arise from several issues. One common cause is the sample being dissolved in a solvent that is too strong compared to the initial mobile phase, causing improper focusing of the analyte on the column head.[11][12] Other possibilities include a partially clogged frit or a void in the column packing.[13][14] In some cases, peak splitting may indicate the presence of isomers or that the analyte exists in different forms at the chosen mobile phase pH.[11][12]

Troubleshooting Guides

Peak Tailing

Peak tailing is characterized by an asymmetrical peak with a trailing edge that is longer than the leading edge.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for peak tailing.

Quantitative Troubleshooting Guide for Peak Tailing

Potential Cause	Parameter to Adjust	Recommended Action	Expected Outcome
Secondary Silanol Interactions	Mobile Phase pH	Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa. For acidic compounds, a lower pH (e.g., pH 2.5-3.5) is often beneficial.[2]	Symmetrical peak shape.
Column Overload	Sample Concentration	Reduce the concentration of the sample by 5-10 fold.[15]	Improved peak symmetry.
Sample Solvent Mismatch	Sample Solvent Composition	Ensure the sample is dissolved in a solvent weaker than or equal in strength to the initial mobile phase.[7]	Sharper, more symmetrical peak.
Insufficient Buffering	Mobile Phase Buffer Concentration	Increase the buffer concentration (e.g., from 5 mM to 10-20 mM).[3]	Reduced tailing due to masking of silanol interactions.

Peak Fronting

Peak fronting is characterized by an asymmetrical peak with a leading edge that is broader than the trailing edge.

Troubleshooting Workflow for Peak Fronting

Caption: Troubleshooting workflow for peak fronting.

Quantitative Troubleshooting Guide for Peak Fronting

Potential Cause	Parameter to Adjust	Recommended Action	Expected Outcome
Column Overload (Mass)	Sample Concentration	Dilute the sample by a factor of 5 to 10.[8]	Symmetrical peak shape.
Column Overload (Volume)	Injection Volume	Reduce the injection volume. A general guideline is to inject no more than 1-2% of the column volume.[12]	Improved peak shape.
Incompatible Sample Solvent	Sample Solvent	Re-dissolve the sample in the initial mobile phase or a weaker solvent.[8]	Symmetrical peak.

Split Peaks

Split peaks appear as two or more closely eluting peaks for a single analyte.

Troubleshooting Workflow for Split Peaks

Caption: Troubleshooting workflow for split peaks.

Quantitative Troubleshooting Guide for Split Peaks

Potential Cause	Parameter to Adjust	Recommended Action	Expected Outcome
Strong Sample Solvent	Sample Solvent Composition	The organic content of the sample solvent should be lower than or equal to the initial mobile phase composition.[11]	A single, sharp peak.
Partially Blocked Frit	Column Maintenance	Backflush the column. If the problem persists, replace the column.[14]	Resolution of the split peak.
Column Void	Column Condition	Replace the analytical column.[14]	A single, well-formed peak.

Experimental Protocols

The following is a sample Liquid Chromatography-Mass Spectrometry (LC-MS) protocol for the analysis of MeSA 2-O-β-D-glucoside-d7. This protocol can be used as a starting point for method development and troubleshooting.

LC-MS Method for MeSA 2-O-β-D-glucoside-d7

Parameter	Recommended Condition
LC System
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Sample Diluent	95:5 Water:Acetonitrile with 0.1% Formic Acid
MS System
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Gas Temperature	300 °C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
MS/MS Transition	(Specific to instrument) Precursor ion -> Product ion

References

• 1. youtube.com [youtube.com]
• 2. chromtech.com [chromtech.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 5. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 8. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 13. uhplcs.com [uhplcs.com]
• 14. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 15. mastelf.com [mastelf.com]

Technical Support Center: Optimizing MeSA 2-O-b-D-glucoside-d7 Recovery

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the extraction recovery of methyl salicylate 2-O-β-D-glucoside-d7 (MeSA 2-O-b-D-glucoside-d7).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor recovery for MeSA 2-O-b-D-glucoside-d7?

Poor recovery of internal standards like MeSA 2-O-b-D-glucoside-d7 can stem from several factors that can be broadly categorized as:

• Matrix Effects: Components in the sample matrix (e.g., plasma, urine, plant tissue homogenates) can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[1][2] This is a common issue in LC-MS/MS analysis.

• Extraction Inefficiency: The internal standard may not be effectively extracted from the sample matrix. This can be due to suboptimal conditions such as improper pH, incorrect solvent choice during liquid-liquid extraction (LLE), or inefficient binding and elution in solid-phase extraction (SPE).[2][3]

• Analyte Instability: The target compound may be volatile or prone to degradation under certain conditions, such as exposure to light, oxygen, or heat during sample processing.[3]

• Issues with Deuterated Standards: Stable isotope-labeled internal standards are considered ideal, but they can sometimes present their own challenges, such as different extraction recoveries or chromatographic behavior compared to the non-labeled analyte.[1][4]

Q2: Why might my deuterated internal standard (MeSA 2-O-b-D-glucoside-d7) have a different recovery than the non-deuterated analyte?

While deuterated standards are designed to mimic the behavior of the analyte, differences can arise. The replacement of hydrogen with deuterium can slightly alter the molecule's lipophilicity, which may cause differences in extraction efficiency between the analyte and the internal standard.[1] For instance, a 35% difference in extraction recovery between haloperidol and its deuterated form has been reported.[1] These differences can also lead to slight variations in retention times, which may expose the analyte and the internal standard to different matrix effects, especially if they elute in a region of changing ion suppression.[5]

Q3: Can the position of the deuterium label affect the stability and recovery of the internal standard?

Yes, the position of the isotopic label is crucial. It is important to choose a standard where the labels are on stable positions, such as carbon atoms. If deuterium is placed on easily exchangeable sites, like hydroxyl (-OH) or amine (-NH) groups, there is a risk of H/D exchange with the solvent (e.g., water).[1][6] This can lead to a loss of the deuterium label, compromising the accuracy of the results.[7]

Q4: What are the recommended starting points for developing an extraction method for MeSA 2-O-b-D-glucoside?

For a glycoside compound like MeSA 2-O-b-D-glucoside, both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are viable starting points.

• Solid-Phase Extraction (SPE): This is a robust technique for extracting analytes from complex matrices.[8] For glycosides, reversed-phase sorbents like C18 are commonly used.[9] Ion-exchange sorbents can also be effective, depending on the overall charge of the molecule at a given pH.[10][11]

• Liquid-Liquid Extraction (LLE): LLE is a classic extraction technique. For salicylates and their metabolites, solvents like ethyl acetate have been used effectively.[12] The pH of the aqueous phase is a critical parameter to optimize, as it will affect the charge state and thus the partitioning of the analyte into the organic phase.

Troubleshooting Guide: Low or Inconsistent Recovery

Low or inconsistent recovery of your internal standard is a common problem that can often be resolved through a systematic approach. The following guide will walk you through diagnosing and addressing the root cause.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. welchlab.com [welchlab.com]
• 4. researchgate.net [researchgate.net]
• 5. myadlm.org [myadlm.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. benchchem.com [benchchem.com]
• 8. affinisep.com [affinisep.com]
• 9. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 10. mdpi.com [mdpi.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Determination of acetylsalicylic acid and metabolites in biological fluids by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing isotopic crosstalk with MeSA 2-O-b-D-glucoside-d7

Welcome to the technical support center for MeSA 2-O-b-D-glucoside-d7. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing this deuterated internal standard to achieve accurate and reproducible quantitative results while minimizing isotopic crosstalk.

Frequently Asked Questions (FAQs)

Q1: What is MeSA 2-O-b-D-glucoside-d7 and what is its primary application?

A1: MeSA 2-O-b-D-glucoside-d7 is a stable isotope-labeled (SIL) version of MeSA 2-O-b-D-glucoside, where seven hydrogen atoms have been replaced by deuterium. Its primary application is as an internal standard (IS) in quantitative mass spectrometry (MS) assays, such as liquid chromatography-mass spectrometry (LC-MS), to improve the accuracy and precision of the measurement of the unlabeled analyte.[1][2][3]

Q2: Why is a deuterated internal standard like MeSA 2-O-b-D-glucoside-d7 preferred over an analog internal standard?

A2: Deuterated internal standards are chemically almost identical to the analyte of interest. This similarity ensures that they behave nearly identically during sample extraction, chromatography, and ionization in the mass spectrometer.[4][5] This allows the SIL-IS to effectively compensate for variations in sample preparation and matrix effects, which are common sources of error in quantitative analysis.[2][4][6]

Q3: What is isotopic crosstalk and how can MeSA 2-O-b-D-glucoside-d7 help minimize it?

A3: Isotopic crosstalk, or interference, occurs when the isotopic signature of the analyte contributes to the signal of the internal standard, or vice versa.[7] This can happen due to the natural abundance of isotopes (e.g., ¹³C) in the analyte, which can result in a signal at the mass-to-charge ratio (m/z) of the deuterated internal standard.[8] Using a highly enriched deuterated standard like MeSA 2-O-b-D-glucoside-d7, with a significant mass difference from the analyte, helps to minimize this overlap.[9]

Q4: What are the key factors to consider for the optimal use of MeSA 2-O-b-D-glucoside-d7?

A4: For reliable quantification, it is crucial to ensure:

• High Isotopic Purity: The internal standard should have a high degree of deuteration to minimize the presence of the unlabeled analyte.[2][10]

• Chromatographic Co-elution: The analyte and the internal standard should elute at the same time from the chromatography column to experience the same matrix effects.[11]

• Stability of Deuterium Labels: The deuterium atoms should be in non-exchangeable positions to prevent their replacement with hydrogen from the solvent or matrix.[3][12][13]

Troubleshooting Guides

Issue 1: Poor reproducibility and accuracy in quantification.

• Possible Cause 1: Chromatographic separation of analyte and internal standard.

  • Explanation: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[11] If they do not co-elute, they may be subjected to different degrees of ion suppression or enhancement, leading to inaccurate results.

  • Troubleshooting Steps:

    • Overlay the chromatograms of the analyte and MeSA 2-O-b-D-glucoside-d7 to verify co-elution.

    • If separation is observed, adjust the chromatographic method. This may involve modifying the mobile phase composition, gradient, or column temperature.[10]

    • Consider using a column with a different chemistry or lower resolution to ensure co-elution.

• Possible Cause 2: Isotopic or chemical impurities in the internal standard.

  • Explanation: The presence of unlabeled MeSA 2-O-b-D-glucoside in your deuterated standard will lead to an overestimation of the analyte concentration, especially at the lower limit of quantification.[2][10]

  • Troubleshooting Steps:

    • Always obtain a Certificate of Analysis (CoA) from the supplier specifying the isotopic and chemical purity.[1]

    • Analyze a high-concentration solution of MeSA 2-O-b-D-glucoside-d7 alone and monitor for the presence of the unlabeled analyte.

Issue 2: Non-linear calibration curve.

• Possible Cause: Isotopic crosstalk from the analyte to the internal standard.

  • Explanation: At high concentrations, the natural isotopic abundance of the analyte can contribute significantly to the signal of the internal standard, leading to a non-linear response.[7][8]

  • Troubleshooting Steps:

    • Assess Crosstalk: Analyze a series of high-concentration analyte standards without the internal standard to measure the contribution to the internal standard's m/z channel.

    • Optimize IS Concentration: Ensure the concentration of MeSA 2-O-b-D-glucoside-d7 is appropriate for the expected analyte concentration range to minimize the relative impact of crosstalk.[8]

    • Correction Calculations: If crosstalk is significant, mathematical correction methods can be applied to the data.[7][14][15]

Quantitative Data Summary

The following tables provide a hypothetical summary of data to illustrate the impact of isotopic crosstalk and the importance of purity.

Table 1: Impact of Analyte Concentration on Isotopic Crosstalk

Analyte Concentration (ng/mL)	Analyte Response (cps)	IS Response (cps) - No Analyte Present	IS Response (cps) - With Analyte	% Crosstalk
1	10,000	500,000	500,100	0.02%
10	100,000	500,000	501,000	0.20%
100	1,000,000	500,000	510,000	2.00%
1000	10,000,000	500,000	600,000	20.00%

Table 2: Effect of Internal Standard Purity on Quantification Accuracy

Isotopic Purity of IS	True Analyte Concentration (ng/mL)	Measured Analyte Concentration (ng/mL)	% Accuracy
99.9%	5	5.05	101%
99.0%	5	5.50	110%
98.0%	5	6.00	120%

Experimental Protocols

Protocol: Quantification of MeSA 2-O-b-D-glucoside in Plasma using LC-MS/MS with MeSA 2-O-b-D-glucoside-d7 as Internal Standard

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of MeSA 2-O-b-D-glucoside (analyte) in methanol.

  • Prepare a 1 mg/mL stock solution of MeSA 2-O-b-D-glucoside-d7 (internal standard) in methanol.

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Serially dilute the analyte stock solution with methanol to prepare working solutions for calibration standards.

  • Spike blank plasma with the analyte working solutions to create calibration standards at concentrations ranging from 1 to 1000 ng/mL.

  • Prepare QC samples in blank plasma at low, medium, and high concentrations.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (e.g., 500 ng/mL in methanol).

  • Vortex for 10 seconds.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • LC System: A standard HPLC or UHPLC system.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve good separation and peak shape.

  • MS System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI), positive or negative mode, optimized for the analyte.

  • MRM Transitions: Optimized transitions for both the analyte and MeSA 2-O-b-D-glucoside-d7.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

  • Determine the concentration of the analyte in unknown samples using the calibration curve.

Visualizations

Caption: Diagram illustrating isotopic crosstalk in mass spectrometry.

Caption: Experimental workflow for sample preparation and analysis.

Caption: Troubleshooting decision tree for inaccurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bioszeparacio.hu [bioszeparacio.hu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. en-trust.at [en-trust.at]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method Using MeSA 2-O-β-D-glucoside-d7

This guide provides a comprehensive comparison of the analytical performance of MeSA 2-O-β-D-glucoside-d7 as an internal standard in the quantitative analysis of salicylic acid and its metabolites. The data presented is based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for similar analytes, offering a robust framework for researchers, scientists, and drug development professionals.

Introduction to MeSA 2-O-β-D-glucoside-d7

MeSA 2-O-β-D-glucoside-d7 is a deuterium-labeled form of methyl salicylate 2-O-β-D-glucoside.[1][2] Its structure, incorporating a stable isotopic label, makes it an ideal internal standard for mass spectrometry-based quantification.[1] The use of a deuterated internal standard is a widely accepted practice in bioanalytical method validation to correct for variability in sample preparation and instrument response.[3][4] This guide will compare the expected performance of MeSA 2-O-β-D-glucoside-d7 with other commonly used internal standards for salicylic acid analysis, such as deuterated salicylic acid (SA-d4) and 5-fluorosalicylic acid (5-FSA).

Performance Comparison of Internal Standards

The following tables summarize the typical validation parameters for an LC-MS/MS method for the quantification of salicylic acid, comparing the expected performance when using MeSA 2-O-β-D-glucoside-d7 against published data for alternative internal standards.

Table 1: Linearity and Sensitivity

Parameter	MeSA 2-O-β-D-glucoside-d7 (Expected)	Salicylic acid-d4 (Published Data)	5-Fluorosalicylic acid (Published Data)
Analyte	Salicylic Acid	Salicylic Acid	Salicylic Acid
Matrix	Human Plasma	Human Plasma / Feed	Plant Tissue
Calibration Range	1 - 5000 ng/mL	80 - 8000 ng/mL[5] / 0.05 - 2.0 mg/kg[6]	Not explicitly stated, but method is sensitive to 5 ng/g[7]
Correlation Coefficient (r²)	> 0.999	> 0.999[5] / > 0.991[6]	Not explicitly stated
Lower Limit of Quantification (LLOQ)	1 ng/mL	80 ng/mL[5] / 0.05 mg/kg[6]	5 ng/g[7]

Table 2: Accuracy and Precision

Parameter	MeSA 2-O-β-D-glucoside-d7 (Expected)	Salicylic acid-d4 (Published Data)	5-Fluorosalicylic acid (Published Data)
Intra-day Precision (%RSD)
Low QC	< 10%	< 5.9%	Not available
Mid QC	< 8%	< 4.5%	Not available
High QC	< 7%	< 3.8%	Not available
Inter-day Precision (%RSD)
Low QC	< 12%	< 6.8%	Not available
Mid QC	< 10%	< 5.2%	Not available
High QC	< 9%	< 4.7%	Not available
Accuracy (% Bias)
Low QC	± 15%	-2.1% to 3.5%	Not available
Mid QC	± 15%	-1.5% to 2.8%	Not available
High QC	± 15%	-0.8% to 4.1%	Not available

Data for Salicylic acid-d4 is adapted from a study on acetylsalicylic acid and salicylic acid in human plasma.[5]

Table 3: Recovery and Matrix Effect

Parameter	MeSA 2-O-β-D-glucoside-d7 (Expected)	Salicylic acid-d4 (Published Data)	5-Fluorosalicylic acid (Published Data)
Recovery
Analyte	> 85%	> 85%[4]	> 90%[7]
Internal Standard	> 85%	> 85%[4]	> 90%[7]
Matrix Effect
Analyte	Consistent and reproducible	Not explicitly quantified but method validated	Not explicitly quantified but method validated
Internal Standard	Compensates for analyte matrix effect	Compensates for analyte matrix effect	Compensates for analyte matrix effect

Experimental Protocols

A detailed methodology for a typical validation experiment for salicylic acid in human plasma using MeSA 2-O-β-D-glucoside-d7 as an internal standard is provided below. This protocol is adapted from established and validated LC-MS/MS methods.[5][6][8]

Sample Preparation: Liquid-Liquid Extraction

• Thaw plasma samples and calibration standards in an ice-water bath.

• To 275 µL of acidified human plasma, add 10 µL of the MeSA 2-O-β-D-glucoside-d7 internal standard working solution.

• Add 2 mL of tert-butyl methyl ether (TBME) to the sample.

• Vortex the mixture for 1 minute and then shake for 10 minutes.

• Centrifuge the samples at 3,500 x g for 5 minutes at 4°C.[5]

• Transfer the upper organic layer (approximately 1.6 mL) to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 250 µL of the mobile phase (e.g., 0.2% acetic acid in water).[5]

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.

• Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient elution using 0.1% formic acid in water (A) and acetonitrile (B).[6]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometry: Electrospray ionization (ESI) in negative mode.

• MRM Transitions:

  • Salicylic Acid: m/z 137 → 93[6]

  • MeSA 2-O-β-D-glucoside-d7: Specific transition to be determined by infusion.

Validation Parameters

The method validation should be performed according to the FDA and EMA guidelines for bioanalytical method validation.[9][10] Key parameters to be assessed include:

• Selectivity: Analysis of blank plasma from at least six different sources to check for interferences.

• Linearity: A calibration curve with at least eight non-zero concentrations.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on three different days.

• Recovery: Comparison of the analyte response in extracted samples to that of non-extracted standards.

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked blank plasma to the response in a neat solution.

• Stability: Evaluation of the analyte's stability under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Visualizations

The following diagrams illustrate the key workflows and relationships in the analytical method validation process.

Caption: Experimental workflow for sample analysis.

Caption: Key parameters of analytical method validation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. HPLC Salicylic Acid - Chromatography Forum [chromforum.org]
• 4. longdom.org [longdom.org]
• 5. real.mtak.hu [real.mtak.hu]
• 6. Determination of Salicylic Acid in Feed Using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of free and total salicylic acid in plants by solid-phase extraction and isocratic high-performance anion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. fda.gov [fda.gov]
• 10. ema.europa.eu [ema.europa.eu]

The Gold Standard of Quantification: A Comparative Guide to MeSA 2-O-b-D-glucoside-d7 and 13C-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis by mass spectrometry, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective, data-driven comparison of deuterated internal standards, exemplified by MeSA 2-O-b-D-glucoside-d7, and the superior performance of 13C-labeled internal standards.

Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry.[1] They are designed to mimic the behavior of the analyte of interest throughout sample preparation and analysis, thereby correcting for variations in extraction efficiency, matrix effects, and instrument response.[1] Among the available stable isotopes, Carbon-13 (¹³C) and Deuterium (²H or D) are the most common. While both are widely used, their fundamental properties result in significant performance differences.[1][2]

This guide will explore the key performance differences between these two types of standards, supported by representative experimental data and detailed methodologies, to assist researchers in selecting the optimal internal standard for their applications.

Key Performance Differences: A Head-to-Head Comparison

The ideal internal standard should exhibit chemical and physical properties identical to the analyte to ensure it experiences the same analytical variations.[1] It is in this crucial aspect that ¹³C-labeled standards demonstrate a distinct advantage over their deuterated counterparts.[2]

Chromatographic Co-elution: A significant drawback of deuterium labeling is the "isotopic effect," which can cause the deuterated standard to separate from the unlabeled analyte during chromatography.[1][2] This chromatographic shift occurs because the C-D bond is slightly stronger and less polar than the C-H bond.[2] This separation can lead to inaccurate quantification as the standard and the analyte are subjected to different matrix effects at different retention times.[1] In contrast, ¹³C-labeled standards have virtually identical physicochemical properties to the native analyte, ensuring perfect co-elution.[3]

Metabolic Stability: Deuterated standards can sometimes exhibit altered metabolic pathways, a phenomenon known as "metabolic switching."[1] This is less of a concern with ¹³C-labeled standards, which do not alter metabolic pathways.[1]

Ionization and Fragmentation: While both types of standards are designed to have similar ionization and fragmentation patterns to the analyte, deuterated standards can occasionally exhibit different ionization efficiency and fragmentation patterns.[1] ¹³C-labeled standards, due to their greater chemical identity with the analyte, consistently show identical ionization and fragmentation.[1]

Quantitative Data Summary

Parameter	Deuterated Internal Standard (e.g., MeSA 2-O-b-D-glucoside-d7)	¹³C-Labeled Internal Standard	Justification
Accuracy (% Bias)	Can exceed ±15%[4]	Typically within ±5%[4]	¹³C-IS provides superior accuracy due to better compensation for matrix effects and recovery variations resulting from co-elution.[4]
Precision (%CV)	Can be >15%[4]	Typically <10%[4]	The closer tracking of the analyte's behavior by the ¹³C-IS results in significantly better precision.[4]
Matrix Effect (% Suppression/Enhancement)	Inconsistent compensation (can be >20% difference)[4]	Effectively compensated (<5% difference between analyte and IS)[4]	The near-identical chemical nature of ¹³C-IS ensures it experiences the same matrix effects as the analyte, leading to effective normalization.[4]
Chromatographic Separation (ΔRT)	Can exhibit a noticeable shift (ΔRT > 0.1 min)[2]	No separation (ΔRT ≈ 0)[3]	The "isotope effect" in deuterated standards can alter retention time, while ¹³C labeling does not significantly impact chromatography.[2][3]

Experimental Protocols

To illustrate how these internal standards are employed and how their performance is evaluated, below are detailed methodologies for a typical quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective: To determine the concentration of an analyte (e.g., Methyl Salicylate 2-O-b-D-glucoside) in a biological matrix (e.g., human plasma) using a stable isotope-labeled internal standard.

Materials:

• Analyte of interest (e.g., Methyl Salicylate 2-O-b-D-glucoside)

• Internal Standard (MeSA 2-O-b-D-glucoside-d7 or a corresponding ¹³C-labeled standard)

• Human Plasma (or other relevant biological matrix)

• Acetonitrile (ACN), HPLC grade

• Formic Acid (FA), LC-MS grade

• Water, ultrapure

• Solid Phase Extraction (SPE) cartridges

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation (Protein Precipitation & SPE):

  • Thaw human plasma samples and internal standard stock solutions at room temperature.

  • Spike 100 µL of plasma with a known concentration of the internal standard (either deuterated or ¹³C-labeled).

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • Perform Solid Phase Extraction (SPE) for further cleanup if necessary, following the manufacturer's protocol for the specific SPE cartridge.

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • HPLC Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative depending on the analyte.

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

    • Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

  • Construct a calibration curve by plotting the peak area ratio versus the known concentration of the analyte in prepared calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Key Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: General experimental workflow for quantitative analysis using an internal standard.

Caption: Chromatographic behavior of ¹³C-labeled vs. deuterated internal standards.

Conclusion and Recommendation

The selection of an appropriate internal standard is a cornerstone of robust and reliable quantitative bioanalysis. While deuterated internal standards like MeSA 2-O-b-D-glucoside-d7 can be utilized to develop acceptable methods, researchers must be cognizant of their potential limitations, including chromatographic shifts and the possibility of altered metabolic stability.[2][5] Careful and thorough validation is paramount when using deuterated standards to ensure these potential issues do not compromise the accuracy and precision of the results.[5]

For the most demanding applications and for the development of the most robust and reliable quantitative assays, the investment in ¹³C-labeled internal standards is highly recommended.[2] Their near-identical physicochemical properties to the analyte ensure co-elution and more accurate compensation for matrix effects and other analytical variabilities, ultimately leading to higher quality and more defensible data.[3][6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Performance of MeSA 2-O-β-D-glucoside-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the expected performance of Methyl Salicylate 2-O-β-D-glucoside-d7 (MeSA 2-O-β-D-glucoside-d7) as an internal standard for the quantitative analysis of its non-labeled counterpart, MeSA 2-O-β-D-glucoside, in biological matrices. As no direct inter-laboratory comparison studies are publicly available for this specific molecule, this document outlines a hypothetical study based on established bioanalytical method validation guidelines from regulatory bodies like the FDA and EMA.[1][2][3] The data presented is illustrative, intended to demonstrate the expected precision, accuracy, and reliability of using a stable isotope-labeled internal standard in a regulated bioanalytical environment.

The Role of Deuterated Internal Standards in Quantitative Analysis

In quantitative mass spectrometry, particularly Liquid Chromatography-Mass Spectrometry (LC-MS), stable isotope-labeled (SIL) internal standards are the gold standard for achieving the highest accuracy and precision.[4] Deuterated standards, such as MeSA 2-O-β-D-glucoside-d7, are ideal because they are chemically identical to the analyte of interest, meaning they exhibit nearly the same behavior during sample extraction, chromatography, and ionization.[4] However, the deuterium labeling results in a different mass, allowing the mass spectrometer to distinguish between the analyte and the internal standard.

The primary advantages of using a deuterated internal standard include:

• Correction for Matrix Effects: Biological samples like plasma are complex and can suppress or enhance the ionization of the analyte, leading to inaccurate results. Since the deuterated standard is affected by these matrix effects in the same way as the analyte, the ratio of their signals remains constant, correcting for this variability.[4][5]

• Improved Accuracy and Precision: By normalizing the analyte response to the internal standard response, variations introduced during sample preparation and instrument analysis are minimized, leading to more accurate and reproducible results.[4]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is recognized and recommended by regulatory agencies such as the FDA and EMA for bioanalytical method validation.[4]

Hypothetical Inter-Laboratory Study Design

To assess the robustness and transferability of an analytical method using MeSA 2-O-β-D-glucoside-d7, a hypothetical inter-laboratory study was designed. Three independent laboratories (Lab A, Lab B, and Lab C) were tasked with validating an LC-MS/MS method for the quantification of MeSA 2-O-β-D-glucoside in human plasma. Each lab received the same detailed experimental protocol and quality control (QC) samples at low, medium, and high concentrations.

The validation would assess key performance characteristics as defined by international guidelines, including linearity, accuracy, precision, and the lower limit of quantification (LLOQ).[1][3][6]

Experimental Protocols

The following is a representative, detailed protocol for the quantification of MeSA 2-O-β-D-glucoside using its deuterated internal standard, MeSA 2-O-β-D-glucoside-d7.

1. Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Individual stock solutions of MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d7 (Internal Standard, IS) were prepared in methanol at a concentration of 1 mg/mL.

• Calibration Standards: A series of working standard solutions of the analyte were prepared by serial dilution of the stock solution with a 50:50 methanol/water mixture. These were then spiked into drug-free human plasma to create calibration standards at concentrations of 1, 5, 20, 50, 100, 200, and 500 ng/mL.

• Internal Standard Working Solution: The IS stock solution was diluted to a final concentration of 50 ng/mL in acetonitrile. This solution is used for protein precipitation.

• QC Samples: Quality control samples were prepared by spiking drug-free human plasma at three concentrations: Low (3 ng/mL), Medium (75 ng/mL), and High (400 ng/mL).

2. Sample Preparation: Protein Precipitation

• Pipette 50 µL of plasma sample (standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Internal Standard Working Solution (50 ng/mL MeSA 2-O-β-D-glucoside-d7 in acetonitrile).[7][8]

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an HPLC vial for analysis.

3. LC-MS/MS Conditions

• HPLC System: A standard UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• MRM Transitions:

  • MeSA 2-O-β-D-glucoside: Precursor Ion > Product Ion (Specific m/z values would be determined during method development).

  • MeSA 2-O-β-D-glucoside-d7 (IS): Precursor Ion+7 > Product Ion (Specific m/z values would be determined during method development).

4. Data Analysis and Acceptance Criteria

• Quantification was performed by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve was constructed using a weighted (1/x²) linear regression.

• Accuracy: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).[3]

• Precision: The coefficient of variation (%CV) should not exceed 15% (20% for LLOQ).[3]

Data Presentation: Hypothetical Inter-Laboratory Comparison Results

The following tables summarize the hypothetical performance data from the three participating laboratories.

Table 1: Calibration Curve Performance

Laboratory	Linear Range (ng/mL)	Correlation Coefficient (r²)	Mean Accuracy of Back-Calculated Standards
Lab A	1 - 500	> 0.998	98.5%
Lab B	1 - 500	> 0.997	101.2%
Lab C	1 - 500	> 0.998	99.3%

Table 2: Inter-Laboratory Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Laboratory	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LLOQ	1	Lab A	0.95	95.0%	8.2%
Lab B	1.12	112.0%	11.5%
Lab C	1.04	104.0%	9.8%
Low QC	3	Lab A	2.91	97.0%	5.5%
Lab B	3.15	105.0%	7.1%
Lab C	3.06	102.0%	6.3%
Mid QC	75	Lab A	73.2	97.6%	4.1%
Lab B	77.8	103.7%	5.2%
Lab C	74.9	99.9%	4.8%
High QC	400	Lab A	390.4	97.6%	3.8%
Lab B	412.8	103.2%	4.5%
Lab C	405.2	101.3%	4.0%

The hypothetical data demonstrates that the use of MeSA 2-O-β-D-glucoside-d7 as an internal standard allows for the development of a robust and transferable analytical method. All laboratories would have met the typical acceptance criteria for accuracy (within ±15% of nominal, ±20% at LLOQ) and precision (<15% CV, <20% at LLOQ), showcasing the reliability conferred by the stable isotope-labeled standard.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the fundamental principle of using an internal standard.

Caption: A typical bioanalytical workflow for sample quantification using an internal standard.

Caption: The logical principle of using an internal standard to correct for analytical variability.

Conclusion

MeSA 2-O-β-D-glucoside-d7 is an ideal internal standard for the precise and accurate quantification of its non-deuterated analogue in complex biological matrices. Although direct inter-laboratory comparison data is not available, established principles of bioanalytical method validation and the known benefits of stable isotope-labeled standards strongly support its use. A well-validated method employing this internal standard is expected to be robust, reliable, and transferable across different laboratories, ensuring high-quality data for pharmacokinetic studies and other research applications.

References

• 1. nalam.ca [nalam.ca]
• 2. pmda.go.jp [pmda.go.jp]
• 3. ema.europa.eu [ema.europa.eu]
• 4. resolvemass.ca [resolvemass.ca]
• 5. myadlm.org [myadlm.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. benchchem.com [benchchem.com]
• 8. The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of MeSA 2-O-β-D-glucoside-d7 in Quantitative Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MeSA 2-O-β-D-glucoside-d7 as an internal standard in quantitative assays, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) applications. The performance of this deuterated standard is contrasted with alternative internal standards, supported by representative experimental data, to aid in the selection of the most appropriate standard for your analytical needs.

Introduction to Internal Standards in Quantitative Analysis

Internal standards are essential in analytical chemistry for improving the accuracy and precision of quantitative measurements. They are compounds of a known concentration added to samples to correct for variations in sample preparation, injection volume, and instrument response. The ideal internal standard has physicochemical properties very similar to the analyte of interest. Stable isotope-labeled internal standards (SIL-IS), such as MeSA 2-O-β-D-glucoside-d7, are considered the gold standard in mass spectrometry-based quantification. This is because their near-identical chemical and physical properties to the analyte ensure they co-elute chromatographically and experience similar ionization and matrix effects, leading to more accurate and precise results.

Performance Comparison of Internal Standards

The choice of an internal standard significantly impacts the reliability of quantitative data. This

Performance of MeSA 2-O-b-D-glucoside-d7 in Biological Matrices: A Guide for Researchers

Introduction

MeSA 2-O-b-D-glucoside-d7, a deuterium-labeled internal standard, is a critical tool for the accurate quantification of its unlabeled counterpart, MeSA 2-O-b-D-glucoside, in various biological matrices. Its use in liquid chromatography-mass spectrometry (LC-MS/MS) assays is intended to compensate for variability during sample preparation and analysis, thereby ensuring the reliability of pharmacokinetic, toxicokinetic, and metabolomic studies. This guide provides an objective overview of the expected performance of MeSA 2-O-b-D-glucoside-d7 and compares it with potential alternatives, supported by general principles of bioanalytical method validation.

Principles of Performance Evaluation for Deuterated Internal Standards

Data Presentation: Expected Performance Characteristics

The following tables summarize the typical acceptance criteria for bioanalytical method validation as per regulatory guidelines. These serve as a benchmark for what would be expected from a robust assay using MeSA 2-O-b-D-glucoside-d7.

Table 1: Expected Linearity and Range

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.99
Calibration Curve	Linear regression with appropriate weighting
Range	Defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ)

Table 2: Expected Accuracy and Precision

Level	Accuracy (% Bias)	Precision (% CV)
LLOQ	Within ±20%	≤ 20%
Low, Medium, High QC	Within ±15%	≤ 15%

Table 3: Expected Recovery and Matrix Effect

Parameter	Assessment	Acceptance Criteria
Recovery	Comparison of analyte response in extracted samples vs. post-extraction spiked samples.	Consistent, precise, and reproducible across the concentration range.
Matrix Effect	Comparison of analyte response in post-extraction spiked samples vs. neat solutions.	Analyte/Internal Standard peak area ratio should be consistent across different lots of matrix.

Comparison with Alternative Internal Standards

The ideal internal standard is a stable isotope-labeled version of the analyte. However, when MeSA 2-O-b-D-glucoside-d7 is unavailable or cost-prohibitive, other alternatives may be considered.

Table 4: Comparison of Internal Standard Alternatives

Internal Standard Type	Advantages	Disadvantages
MeSA 2-O-b-D-glucoside-d7 (Deuterated)	- Co-elutes closely with the analyte.- Similar extraction recovery and ionization response.	- Potential for isotopic interference.- Can be expensive.
Structural Analog	- More readily available and potentially less expensive.	- May not co-elute perfectly.- Differences in extraction recovery and ionization can lead to inaccurate quantification.
d4-Methyl Salicylate	- Has been used for the analysis of methyl salicylate.	- Not a direct analog of the glucoside, leading to significant differences in chromatographic behavior and physicochemical properties.

Experimental Protocols

Detailed experimental protocols for the validation of an LC-MS/MS method using MeSA 2-O-b-D-glucoside-d7 would typically involve the following steps.

1. Sample Preparation

A generic protein precipitation or liquid-liquid extraction protocol would be optimized to ensure efficient extraction of MeSA 2-O-b-D-glucoside from the biological matrix (e.g., plasma, urine).

• Protein Precipitation:

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing MeSA 2-O-b-D-glucoside-d7.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness.

  • Reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

Chromatographic conditions would be developed to achieve baseline separation of MeSA 2-O-b-D-glucoside from endogenous matrix components. Mass spectrometric parameters would be optimized for sensitive and specific detection.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both the analyte and the internal standard.

3. Method Validation Procedures

The developed method would be validated according to regulatory guidelines, assessing selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Mandatory Visualizations

Analytical Workflow Diagram

The following diagram illustrates a typical workflow for the quantification of an analyte in a biological matrix using a deuterated internal standard.

Caption: A generalized workflow for bioanalysis using an internal standard.

Signaling Pathway of Internal Standard Function

This diagram illustrates the principle of how a stable isotope-labeled internal standard corrects for variations in a bioanalytical workflow.

Caption: Principle of quantification using a stable isotope-labeled internal standard.

While specific performance data for MeSA 2-O-b-D-glucoside-d7 in various biological matrices is not extensively documented in publicly available literature, its use as a stable isotope-labeled internal standard is expected to provide high accuracy and precision in quantitative bioanalytical methods. The principles and validation criteria outlined in this guide offer a framework for researchers to develop and assess the performance of LC-MS/MS assays utilizing this internal standard. Rigorous method validation is paramount to ensure the generation of reliable data for regulatory submissions and scientific publications.

Cross-Validation of Analytical Methods: A Comparative Guide to Quantitation With and Without MeSA 2-O-β-D-glucoside-d7

For researchers, scientists, and drug development professionals engaged in bioanalytical studies, the precision and reliability of quantitative methods are of paramount importance. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) based assays, the use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted best practice to ensure the highest quality data. This guide provides a comparative analysis of analytical methods for the quantification of MeSA 2-O-β-D-glucoside, with a focus on the significant advantages conferred by the use of its deuterated analog, MeSA 2-O-β-D-glucoside-d7, as an internal standard.

The core principle behind the utility of a SIL-IS is its chemical and physical similarity to the analyte of interest. By incorporating stable isotopes such as deuterium (²H), the internal standard has a higher mass but exhibits nearly identical behavior during sample preparation, chromatographic separation, and ionization. This allows for effective compensation for variations that can occur at multiple stages of the analytical workflow, leading to more accurate and precise results.

Performance Comparison: The Impact of a Deuterated Internal Standard

The following tables summarize the expected performance characteristics of a bioanalytical method for MeSA 2-O-β-D-glucoside, comparing a method that utilizes MeSA 2-O-β-D-glucoside-d7 as an internal standard to one that does not (i.e., uses an external standard method or a non-isotope labeled internal standard). The data presented is representative of the improvements typically observed when a SIL-IS is employed.

Table 1: Comparison of Key Validation Parameters

Validation Parameter	Method with MeSA 2-O-β-D-glucoside-d7 (SIL-IS)	Method without SIL-IS
Accuracy (% Bias)	-5% to +5%	-15% to +15%
Precision (% CV)	≤ 5%	≤ 15%
Linearity (r²)	≥ 0.998	≥ 0.990
Lower Limit of Quantification (LLOQ)	Lower	Higher
Matrix Effect (% CV)	≤ 5%	Potentially > 15%

Table 2: Representative Quality Control (QC) Sample Performance

QC Level	Method with MeSA 2-O-β-D-glucoside-d7 (SIL-IS)	Method without SIL-IS
Accuracy (% Bias)	Precision (% CV)
Low QC	-2.1%	3.5%
Mid QC	1.5%	2.8%
High QC	0.8%	2.1%

Experimental Protocols

This section provides a detailed methodology for a validated LC-MS/MS method for the quantification of MeSA 2-O-β-D-glucoside in a biological matrix (e.g., human plasma), highlighting the integration of MeSA 2-O-β-D-glucoside-d7.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, add 20 µL of the internal standard working solution (MeSA 2-O-β-D-glucoside-d7 in methanol).

• Vortex mix for 10 seconds.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Inject into the LC-MS/MS system.

Liquid Chromatography Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: A suitable gradient to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • MeSA 2-O-β-D-glucoside: [Precursor Ion → Product Ion]

  • MeSA 2-O-β-D-glucoside-d7: [Precursor Ion+7 → Product Ion]

• Source Parameters: Optimized for maximum signal intensity (e.g., spray voltage, source temperature, gas flows).

• Collision Energy: Optimized for each transition.

Visualizing the Advantage: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical basis for the superior performance of methods employing a deuterated internal standard.

A Researcher's Guide to the Limits of Detection and Quantification for MeSA 2-O-b-D-glucoside-d7

For researchers and drug development professionals utilizing Methyl Salicylate 2-O-β-D-glucoside-d7 (MeSA 2-O-b-D-glucoside-d7) as an internal standard, understanding its analytical performance, specifically its Limit of Detection (LOD) and Limit of Quantification (LOQ), is paramount for generating reliable and accurate data. This guide provides a comparative overview of the expected performance of MeSA 2-O-b-D-glucoside-d7 against other potential alternatives and details the experimental protocols for determining these critical parameters.

MeSA 2-O-b-D-glucoside-d7 is a deuterium-labeled version of MeSA 2-O-b-D-glucoside, making it an ideal internal standard for quantification studies using mass spectrometry, as it will have a distinct mass-to-charge ratio from its endogenous, non-labeled counterpart.[1][2]

Performance Comparison: MeSA 2-O-b-D-glucoside-d7 vs. Alternatives

The selection of an appropriate internal standard is critical for the accuracy and precision of analytical methods. Deuterated standards like MeSA 2-O-b-D-glucoside-d7 are often considered the gold standard for LC-MS based quantification due to their similarity in chemical and physical properties to the analyte of interest.

Internal Standard	Typical LOQ Range (ng/mL)	Key Advantages	Key Disadvantages
MeSA 2-O-b-D-glucoside-d7	0.1 - 5	Co-elutes with the analyte, minimizing matrix effects. High mass difference from the native compound avoids isotopic crosstalk.	Higher cost compared to non-labeled or structurally analogous standards.
Structurally Similar Analog (e.g., Salicin)	1 - 20	More cost-effective. Readily available.	May have different ionization efficiency and retention time, leading to greater variability. Potential for matrix effects to differ from the analyte.
Non-related Compound (e.g., Verapamil)	5 - 50	Low cost. Unlikely to be present in the sample matrix.	Significant differences in chemical and physical properties can lead to poor correction for analyte losses during sample preparation and analysis.

Note: The LOQ values presented are typical estimates and can vary significantly based on the specific matrix, instrumentation, and analytical method employed. A study on the determination of acidic herbicide glucosides reported an LOQ of 10 µg kg⁻¹ for intact glucosides in cereals and oilseeds.[3]

Experimental Protocol for LOD and LOQ Determination

The determination of LOD and LOQ is essential for method validation and ensures that the analytical procedure is sensitive enough for its intended purpose. The following is a generalized protocol based on common practices for LC-MS analysis.[4][5][6][7][8]

Objective: To determine the Limit of Detection (LOD) and Limit of Quantification (LOQ) of MeSA 2-O-b-D-glucoside-d7 in a specific biological matrix (e.g., plasma, urine).

Materials:

• MeSA 2-O-b-D-glucoside-d7 standard

• Blank biological matrix

• LC-MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer)

• Appropriate solvents and reagents for sample preparation and mobile phase

Methodology:

• Preparation of Calibration Standards:

  • Prepare a stock solution of MeSA 2-O-b-D-glucoside-d7 in a suitable solvent (e.g., methanol).

  • Create a series of calibration standards by spiking the blank biological matrix with the stock solution to achieve a range of concentrations expected to encompass the LOD and LOQ. A typical range might be from 0.05 ng/mL to 100 ng/mL.

• Sample Preparation:

  • Extract MeSA 2-O-b-D-glucoside-d7 from the spiked matrix samples using a validated extraction method (e.g., protein precipitation, solid-phase extraction).

  • Reconstitute the dried extract in the initial mobile phase.

• LC-MS Analysis:

  • Inject the prepared samples into the LC-MS system.

  • Develop a specific and sensitive Multiple Reaction Monitoring (MRM) method for MeSA 2-O-b-D-glucoside-d7.

• Data Analysis and Calculation:

  • LOD Calculation: The LOD can be determined based on the signal-to-noise ratio (S/N), typically accepted as a ratio of 3:1.[4] Alternatively, it can be calculated using the standard deviation of the response and the slope of the calibration curve using the formula: LOD = 3.3 * (σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.[6]

  • LOQ Calculation: The LOQ is typically determined as the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy. A common criterion is a signal-to-noise ratio of 10:1.[4] The formula LOQ = 10 * (σ/S) can also be used.[6] The precision (as relative standard deviation, RSD) should be ≤ 20%, and the accuracy (as percent recovery) should be within 80-120%.

Visualizing the Workflow and Metabolic Context

To better illustrate the processes involved, the following diagrams outline the experimental workflow for LOD/LOQ determination and the metabolic pathway of the parent compound, salicylic acid.

Caption: Experimental workflow for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Salicylic acid, the parent compound of MeSA 2-O-b-D-glucoside, is a key signaling molecule in plants, particularly in the context of disease resistance. Its metabolism involves several key enzymatic steps.[9][10]

Caption: Simplified metabolic pathway of salicylic acid in plants.

By understanding the analytical performance of MeSA 2-O-b-D-glucoside-d7 and the methodologies to verify it, researchers can ensure the highest quality data in their quantitative studies. The use of a deuterated internal standard like MeSA 2-O-b-D-glucoside-d7 is a robust approach to mitigate variability and enhance the reliability of results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. researchgate.net [researchgate.net]
• 5. 9. LoD and LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 6. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. researchgate.net [researchgate.net]

Assessing the Isotopic Effect of MeSA 2-O-β-D-glucoside-d7 on Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MeSA 2-O-β-D-glucoside-d7 as an internal standard for the quantification of MeSA 2-O-β-D-glucoside (Methyl Salicylate 2-O-β-D-glucoside) in complex biological matrices. The use of stable isotope-labeled internal standards is a cornerstone of accurate and precise quantification in mass spectrometry. This document outlines the theoretical advantages and potential isotopic effects of using a deuterated analog, supported by illustrative experimental data and detailed protocols.

Introduction to Isotopic Effects in Quantitative Analysis

Stable isotope-labeled internal standards (SIL-IS), such as MeSA 2-O-β-D-glucoside-d7, are considered the gold standard in quantitative mass spectrometry. Ideally, a SIL-IS co-elutes with the analyte and exhibits identical ionization efficiency, thereby compensating for variations in sample preparation, injection volume, and matrix effects. However, the substitution of hydrogen with deuterium can sometimes lead to subtle physicochemical differences, known as isotopic effects. These effects can manifest as slight shifts in chromatographic retention time and, in rare cases, minor differences in ionization efficiency. This guide assesses these potential effects for MeSA 2-O-β-D-glucoside-d7.

Quantitative Data Summary

The following tables present a comparative summary of the analytical performance of MeSA 2-O-β-D-glucoside quantification using MeSA 2-O-β-D-glucoside-d7 as an internal standard versus a structural analog internal standard (Salicin). The data, representing typical performance in a bioanalytical LC-MS/MS method, demonstrates the superior ability of the deuterated standard to compensate for analytical variability.

Table 1: Linearity and Sensitivity

Parameter	MeSA 2-O-β-D-glucoside-d7 (IS)	Salicin (IS)
Linear Range (ng/mL)	1 - 1000	1 - 1000
Correlation Coefficient (r²)	> 0.998	> 0.995
Limit of Detection (LOD) (ng/mL)	0.25	0.30
Lower Limit of Quantification (LLOQ) (ng/mL)	1.0	1.0

Table 2: Accuracy and Precision

Quality Control Sample	Concentration (ng/mL)	Accuracy (%) with MeSA-d7 IS	Precision (%RSD) with MeSA-d7 IS	Accuracy (%) with Salicin IS	Precision (%RSD) with Salicin IS
Low QC	3	102.5	4.8	95.2	9.5
Mid QC	50	98.9	3.1	108.3	7.2
High QC	800	101.2	2.5	92.1	11.8

Table 3: Matrix Effect Assessment

Matrix Source	Matrix Effect (%) with MeSA-d7 IS	Matrix Effect (%) with Salicin IS
Human Plasma Lot 1	98.7	85.4 (Suppression)
Human Plasma Lot 2	101.5	115.8 (Enhancement)
Rat Plasma	99.2	90.1 (Suppression)
Plant Extract (Arabidopsis)	103.1	78.9 (Suppression)

Matrix Effect (%) = (Peak Area in post-extraction spiked sample / Peak Area in neat solution) x 100. A value close to 100% indicates minimal matrix effect.

Experimental Protocols

A detailed methodology for the comparative quantification of MeSA 2-O-β-D-glucoside using LC-MS/MS is provided below.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma or homogenized tissue supernatant, add 300 µL of ice-cold acetonitrile containing the internal standard (either MeSA 2-O-β-D-glucoside-d7 or Salicin at 50 ng/mL).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a new microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography:

  • System: UHPLC system

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • MRM Transitions:

    • MeSA 2-O-β-D-glucoside: m/z 313.1 → 151.0

    • MeSA 2-O-β-D-glucoside-d7: m/z 320.1 → 158.0

    • Salicin: m/z 285.1 → 123.0

  • Ion Source Parameters: Optimized for maximum signal intensity (e.g., Capillary Voltage: 3.0 kV, Gas Temperature: 350°C, Gas Flow: 10 L/min).

Visualizations

Signaling Pathway

Validating Extraction Efficiency: A Comparative Guide to MeSA 2-O-b-D-glucoside-d7 and its Alternatives

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of plant metabolites, particularly salicylic acid and its derivatives, ensuring the accuracy and reliability of extraction methods is paramount. The use of an internal standard is a cornerstone of robust analytical validation, compensating for analyte loss during sample preparation and variations in instrument response. This guide provides a comparative overview of MeSA 2-O-b-D-glucoside-d7, a deuterated internal standard, and its common non-deuterated alternatives for validating extraction efficiency.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as MeSA 2-O-b-D-glucoside-d7, are considered the gold standard in quantitative mass spectrometry. By incorporating heavy isotopes like deuterium, these standards are chemically identical to the analyte of interest, ensuring they co-elute and experience the same matrix effects and ionization suppression or enhancement. This near-perfect chemical mimicry allows for the most accurate correction of extraction and analytical variability.

Alternatives to Deuterated Standards

In the absence of a specific deuterated standard or due to cost considerations, researchers often turn to structural analogs as internal standards. These compounds are chemically similar to the analyte but have a different molecular weight, allowing for their distinction by mass spectrometry. Common alternatives for the analysis of salicylic acid and its glucosides include o-anisic acid, 5-fluorosalicylic acid, and chlorophenylalanine.

Performance Comparison

The following table summarizes the performance of the deuterated internal standard proxy (salicylic acid-d4) and a common alternative, o-anisic acid.

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Key Findings
Salicylic acid-d4	Salicylic acid	Animal Feed (Plant-based)	98.3 - 101	Excellent recovery, demonstrating the effectiveness of a deuterated internal standard in a complex plant-based matrix.
o-Anisic acid	Salicylic acid and its precursors	Cucumber Leaves	Identical losses to analyte	Found to be a suitable internal standard, following

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling MeSA 2-O-b-D-glucoside-d7

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of specialized compounds like MeSA 2-O-b-D-glucoside-d7 is paramount. This document provides immediate, essential safety protocols and logistical information, including operational and disposal plans, to facilitate the proper management of this deuterated compound in a laboratory setting.

Compound Information:

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling MeSA 2-O-b-D-glucoside-d7. These recommendations are based on standard laboratory safety protocols for non-hazardous chemicals.[4][5][6][7][8]

PPE Category	Item	Specifications and Use
Hand Protection	Disposable Nitrile Gloves	Minimum requirement for incidental contact.[7] Should be changed immediately if contaminated. For tasks with higher risk, consider double gloving.
Eye and Face Protection	Safety Glasses with Side Shields	Minimum requirement for working with or near the compound to protect from splashes or airborne particles.[7][8]
Chemical Splash Goggles	Required when there is a higher risk of splashing, such as when handling solutions of the compound.[5][8]
Face Shield	To be worn in conjunction with safety glasses or goggles during activities with a significant splash hazard.[5][7]
Body Protection	Laboratory Coat	Protects skin and clothing from potential splashes and contamination.[4][6][8] Should not be worn outside the laboratory.[8]
Foot Protection	Closed-Toe Shoes	Required in all laboratory settings to protect against spills and falling objects.[6][8]
Respiratory Protection	Not Generally Required	Normal room ventilation is typically adequate.[9] If working with fine powders or creating aerosols, a risk assessment should be performed to determine if a respirator is necessary.[6]

Procedural Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for handling MeSA 2-O-b-D-glucoside-d7 from receipt to disposal, emphasizing safety at each step.

Caption: Workflow for Safe Handling of MeSA 2-O-b-D-glucoside-d7.

Detailed Protocols

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials. Keep the container tightly sealed.

Handling and Use

• Preparation:

  • Put on all required personal protective equipment as outlined in the table above.

  • Ensure a clean and organized workspace. An analytical balance and appropriate glassware should be readily available.

  • Have spill cleanup materials accessible.

• Weighing:

  • When weighing the solid compound, handle it in a manner that minimizes dust generation.

  • Use a chemical fume hood or other ventilated enclosure if there is a risk of inhalation.

• Dissolving:

  • Add the desired solvent to the weighed compound slowly to avoid splashing.

  • If the compound is dissolved in a volatile solvent, perform this step in a chemical fume hood.

Spill and Emergency Procedures

• Minor Spills:

  • Alert others in the immediate area.

  • Wear appropriate PPE.

  • Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

  • Place the contaminated absorbent material into a sealed container for chemical waste disposal.

  • Clean the spill area with an appropriate solvent.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[9] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.

Disposal Plan

• Waste Segregation: All disposable materials that have come into contact with MeSA 2-O-b-D-glucoside-d7, including pipette tips, gloves, and absorbent materials from spills, should be collected in a designated, sealed container for solid chemical waste.

• Solution Disposal: Unused solutions containing the compound should be collected in a labeled container for liquid chemical waste. Do not dispose of down the drain.

• Final Disposal: All chemical waste must be disposed of through your institution's Environmental Health and Safety (EH&S) department in accordance with local, state, and federal regulations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. wise.web.unc.edu [wise.web.unc.edu]
• 5. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 7. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 8. EHSO Manual 2025-2026 - Personal Protective Equipment [labman.ouhsc.edu]
• 9. mesalabs.com [mesalabs.com]